Technical Documentation Center

(2,6-Dichloro-4-methylpyridin-3-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2,6-Dichloro-4-methylpyridin-3-yl)methanol
  • CAS: 1086322-08-8

Core Science & Biosynthesis

Foundational

(2,6-Dichloro-4-methylpyridin-3-yl)methanol CAS 1086322-08-8 properties

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (2,6-Dichloro-4-methylpyridin-3-yl)methanol Executive Summary In the landscape of modern targeted therapeutics, highly functionalized pyridine scaf...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (2,6-Dichloro-4-methylpyridin-3-yl)methanol

Executive Summary

In the landscape of modern targeted therapeutics, highly functionalized pyridine scaffolds serve as critical building blocks for novel active pharmaceutical ingredients (APIs). (2,6-Dichloro-4-methylpyridin-3-yl)methanol (CAS 1086322-08-8) is a highly versatile, electron-deficient heteroaromatic intermediate[1]. It is prominently featured in the synthesis of allosteric inhibitors targeting MALT1 (Mucosa-Associated Lymphoid Tissue Lymphoma Translocation Protein 1), a critical node in the NF-κB signaling pathway[2][3]. This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality in drug design, and validated synthetic methodologies.

Physicochemical and Structural Profiling

The utility of (2,6-Dichloro-4-methylpyridin-3-yl)methanol stems from its unique steric and electronic environment. The dual chlorine atoms at the 2- and 6-positions render the pyridine ring highly electron-deficient, priming it for orthogonal nucleophilic aromatic substitution (S_NAr) or transition-metal-catalyzed cross-coupling[].

Table 1: Key Physicochemical Properties

PropertyValueCausality / Significance
Chemical Name (2,6-Dichloro-4-methylpyridin-3-yl)methanolStandard IUPAC nomenclature.
CAS Number 1086322-08-8Unique identifier for API procurement[1].
Molecular Formula C₇H₇Cl₂NO-
Molecular Weight 192.04 g/mol Low molecular weight allows for downstream elaboration without violating Lipinski's Rule of 5[1].
Exact Mass 190.99046 DaCritical for high-resolution mass spectrometry (HRMS) validation[5].
Topological Polar Surface Area (tPSA) ~33.12 ŲCalculated (Pyridine N + Aliphatic OH). Ensures excellent membrane permeability in downstream derivatives.
Precursor 2,6-Dichloro-4-methylnicotinaldehydeCAS 91591-70-7; synthesized via Vilsmeier-Haack or directed metalation.

Structural Causality in Drug Design: The methyl group at the 4-position is not merely decorative; it induces a severe steric clash with the adjacent 3-hydroxymethyl group. This steric hindrance restricts the free rotation of the C3-substituent, locking the molecule into a defined dihedral conformation. In structure-based drug design, pre-organizing the conformation of a ligand reduces the entropic penalty upon binding to the target protein's hydrophobic pockets, significantly enhancing binding affinity.

Pharmacological Relevance: MALT1 Inhibition

MALT1 is a unique paracaspase that acts as both a molecular scaffold and a proteolytic enzyme within the CARD11-BCL10-MALT1 (CBM) complex[3][6]. Aberrant MALT1 activity drives the survival and proliferation of B-cell malignancies, including activated B-cell-like diffuse large B-cell lymphoma (ABC-DLBCL) and Waldenström macroglobulinemia[2][7].

Derivatives of (2,6-Dichloro-4-methylpyridin-3-yl)methanol are utilized to synthesize allosteric MALT1 inhibitors. These inhibitors bind outside the active site, locking the enzyme in an inactive conformation and halting the cleavage of downstream substrates (e.g., A20, CYLD), thereby shutting down oncogenic NF-κB signaling[3][7]. Several MALT1 inhibitors have recently entered clinical trials, including ABBV-525 and SGR-1505, highlighting the immense clinical value of this chemical space[7][8][9].

MALT1_Pathway BCR B-Cell Receptor (BCR) Activation CBM CBM Complex Formation (CARD11-BCL10-MALT1) BCR->CBM Phosphorylation Cascade Protease MALT1 Protease Activation CBM->Protease Oligomerization NFKB NF-κB Pathway (Survival & Proliferation) Protease->NFKB Substrate Cleavage (e.g., A20, CYLD, BCL10) Inhibitor Pyridine-based MALT1 Inhibitor (Derived from CAS 1086322-08-8) Inhibitor->Protease Allosteric Binding

Figure 1: MALT1 signaling pathway and allosteric inhibition mechanism.

Synthetic Methodologies & Workflows

The synthesis of (2,6-Dichloro-4-methylpyridin-3-yl)methanol typically proceeds via the chemoselective reduction of its aldehyde precursor, 2,6-Dichloro-4-methylnicotinaldehyde (CAS 91591-70-7).

Synthesis_Workflow Aldehyde 2,6-Dichloro-4-methyl- nicotinaldehyde (CAS: 91591-70-7) Alcohol (2,6-Dichloro-4-methylpyridin-3-yl)methanol (CAS: 1086322-08-8) Aldehyde->Alcohol NaBH4, EtOH (Chemoselective Reduction) Activated Activated Intermediate (e.g., Chloromethyl) Alcohol->Activated SOCl2 or Oxidation API MALT1 Inhibitor API (Targeted Therapeutic) Alcohol->API Direct Etherification Activated->API SNAr / Cross-Coupling

Figure 2: Synthetic workflow from precursor to downstream API.

Protocol: Chemoselective Reduction of 2,6-Dichloro-4-methylnicotinaldehyde

Objective: To reduce the aldehyde to the corresponding primary alcohol without triggering reductive dechlorination of the electron-deficient pyridine ring.

Step-by-Step Methodology:

  • Preparation: Dissolve 2,6-Dichloro-4-methylnicotinaldehyde (1.0 eq) in anhydrous Ethanol (0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

  • Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Sodium borohydride (NaBH₄) reduction is exothermic. Maintaining 0 °C prevents thermal runaway and suppresses unwanted side reactions, such as the displacement of the highly activated 2-chloro or 6-chloro groups by ethoxide ions.

  • Reagent Addition: Add NaBH₄ (1.2 eq) portion-wise over 15 minutes.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor completion via TLC (Hexanes:Ethyl Acetate 3:1). The product alcohol will appear as a more polar spot compared to the starting aldehyde.

  • Self-Validating Quench: Once starting material is consumed, cool the flask back to 0 °C and strictly quench by dropwise addition of saturated aqueous Ammonium Chloride (NH₄Cl). Causality: NH₄Cl safely destroys excess hydride without causing extreme alkaline pH shifts, which could degrade the product or cause pyridine ring opening.

  • Extraction & Isolation: Remove ethanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield (2,6-Dichloro-4-methylpyridin-3-yl)methanol as a solid.

Analytical Quality Control

To ensure the integrity of the synthesized batch before downstream API coupling, the following analytical validations must be met:

  • HPLC Analysis: Utilize a C18 reverse-phase column with a gradient of Water (0.1% TFA) and Acetonitrile. The compound should elute as a single sharp peak, confirming >98% purity[1].

  • ¹H NMR (CDCl₃, 400 MHz): Expected signals include a distinct singlet for the pyridine proton at C5, a singlet integrating to 3H for the C4-methyl group, and a singlet integrating to 2H for the hydroxymethyl (-CH₂OH) protons.

Safety, Handling, and Environmental Impact

As an active halogenated heteroaromatic compound, (2,6-Dichloro-4-methylpyridin-3-yl)methanol must be handled under strict laboratory safety protocols. According to its Safety Data Sheet (SDS)[10]:

  • GHS Hazard Statements:

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling Causality: The activated chlorines can act as alkylating/arylating agents to biological nucleophiles. Standard PPE (nitrile gloves, safety goggles, and a well-ventilated fume hood) is mandatory.

  • Spill Management: In the event of a spill, sweep up solid material without creating dust. Do not let the product enter drains or waterways, as halogenated pyridines can exhibit high aquatic toxicity and persistence[10].

References

Sources

Exploratory

2,6-dichloro-4-methyl-3-pyridinemethanol chemical structure and SMILES

Technical Whitepaper: Structural Characterization and Synthetic Utility of 2,6-Dichloro-4-methyl-3-pyridinemethanol Part 1: Molecular Identity & Cheminformatics The compound 2,6-dichloro-4-methyl-3-pyridinemethanol is a...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Whitepaper: Structural Characterization and Synthetic Utility of 2,6-Dichloro-4-methyl-3-pyridinemethanol

Part 1: Molecular Identity & Cheminformatics

The compound 2,6-dichloro-4-methyl-3-pyridinemethanol is a highly functionalized pyridine intermediate. Its structure combines the electron-deficient nature of the pyridine ring with steric crowding at the 3-position, driven by the flanking 2-chloro and 4-methyl substituents. This specific substitution pattern makes it a critical scaffold for kinase inhibitors and picloram-class agrochemicals.

Core Chemical Data
PropertySpecification
IUPAC Name (2,6-Dichloro-4-methylpyridin-3-yl)methanol
Molecular Formula

Molecular Weight 192.04 g/mol
Physical State White to off-white crystalline solid
Solubility Soluble in DMSO, MeOH, DCM; sparingly soluble in water.
Precursor CAS 62774-90-7 (2,6-Dichloro-4-methylnicotinic acid)
Structural Identifiers
  • Canonical SMILES: CC1=C(CO)C(Cl)=NC(Cl)=C1

  • Isomeric SMILES: Cc1c(CO)c(Cl)nc(Cl)c1

  • InChIKey: (Computed) ZCQWLZVXZNXZJO-UHFFFAOYSA-N

Part 2: Structural Analysis & Reactivity Profile

The "Ortho Effect" and Steric Hindrance

The 3-hydroxymethyl group is flanked by a chlorine atom at C2 and a methyl group at C4. This creates a "steric pocket" that influences reactivity:

  • Nucleophilic Attack: The C2-chlorine is activated for Nucleophilic Aromatic Substitution (

    
    ), but the adjacent hydroxymethyl group may require protection (e.g., as a TBS ether) to prevent side reactions or steric interference during coupling.
    
  • Oxidation: Oxidation of the alcohol to the aldehyde (using Dess-Martin Periodinane or Swern conditions) proceeds, but the resulting aldehyde is conformationally restricted, often preferring an orientation orthogonal to the ring to minimize steric clash with the C4-methyl.

Visualization of Connectivity

ChemicalStructure N1 N C2 C2 N1->C2 aromatic C3 C3 C2->C3 aromatic Cl2 Cl C2->Cl2 C4 C4 C3->C4 aromatic CH2OH CH2OH C3->CH2OH C5 C5 C4->C5 aromatic CH3 CH3 C4->CH3 C6 C6 C5->C6 aromatic C6->N1 aromatic Cl6 Cl C6->Cl6

Figure 1: Graph representation of the 2,6-dichloro-4-methyl-3-pyridinemethanol core, highlighting the steric crowding at C3.

Part 3: Synthetic Pathway

The most robust synthesis starts from 2,6-dichloro-4-methylnicotinic acid (CAS 62774-90-7) . Direct reduction of the carboxylic acid is preferred over the ester route to minimize steps, provided a selective reducing agent like Borane-THF is used to avoid dechlorinating the pyridine ring.

Reaction Scheme

SynthesisPathway Start 2,6-Dichloro-4-methyl- nicotinic Acid (CAS 62774-90-7) Intermediate Alkoxyborane Intermediate Start->Intermediate Hydride Transfer Reagent Activation: Borane-THF Complex (0°C to RT) Reagent->Intermediate Product Target: 2,6-Dichloro-4-methyl- 3-pyridinemethanol Intermediate->Product Acid Hydrolysis (MeOH/HCl)

Figure 2: Selective reduction pathway using Borane-THF complex.

Part 4: Experimental Protocol (Self-Validating)

Objective: Synthesis of 2,6-dichloro-4-methyl-3-pyridinemethanol via chemoselective reduction.

Safety Note: Borane-THF is flammable and reacts violently with water. All glassware must be oven-dried, and the reaction performed under Nitrogen (


) or Argon.
Materials
  • Precursor: 2,6-Dichloro-4-methylnicotinic acid (1.0 eq).

  • Reagent: Borane-tetrahydrofuran complex (

    
    ), 1.0 M solution (3.0 eq).
    
  • Solvent: Anhydrous THF (Tetrahydrofuran).[1]

  • Quench: Methanol (MeOH), 1M HCl.

Step-by-Step Methodology
  • Setup: Charge a flame-dried 3-neck round-bottom flask with 2,6-dichloro-4-methylnicotinic acid (5.0 g, 24.2 mmol) and a magnetic stir bar. Evacuate and backfill with

    
     three times.
    
  • Solvation: Add anhydrous THF (50 mL) via syringe. Cool the solution to 0°C using an ice/water bath.

  • Reduction (Critical Step):

    • Add

      
       (1.0 M, 72.6 mL, 72.6 mmol) dropwise over 30 minutes.
      
    • Observation: Gas evolution (

      
      ) will occur. Ensure venting is active through a bubbler.
      
    • Causality: Slow addition prevents thermal runaway and ensures the hydride attacks the carboxyl carbonyl rather than the electron-deficient pyridine ring halogens.

  • Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT). Stir for 16 hours.

    • Validation: Monitor by TLC (50% EtOAc/Hexanes). The starting acid spot (

      
      ) should disappear, replaced by the alcohol (
      
      
      
      ).
  • Quench & Workup:

    • Cool back to 0°C.

    • Slowly add MeOH (20 mL) to quench excess borane (vigorous bubbling).

    • Concentrate the mixture in vacuo.

    • Redissolve residue in EtOAc (100 mL) and wash with saturated

      
       (2 x 50 mL) and Brine (50 mL).
      
  • Purification: Dry organic layer over

    
    , filter, and concentrate. Recrystallize from Hexanes/EtOAc if necessary.
    

References

  • Sigma-Aldrich. (2023). 2,6-Dichloro-4-methylnicotinic acid (CAS 62774-90-7) Product Specification. Retrieved from

  • ChemicalBook. (2023). Synthesis and Properties of 2,6-Dichloro-3-pyridinemethanol derivatives. Retrieved from

  • National Institutes of Health (NIH). (2023). PubChem Compound Summary: Pyridinemethanol Derivatives. Retrieved from

  • ChemGuide. (2023). Reduction of Carboxylic Acids using LiAlH4 and Borane. Retrieved from

Sources

Foundational

Technical Guide: Chemoselective Reduction of 2,6-Dichloro-4-methylnicotinic Acid

Executive Summary This technical guide details the chemoselective reduction of 2,6-dichloro-4-methylnicotinic acid to (2,6-dichloro-4-methylpyridin-3-yl)methanol . This transformation is a critical step in the synthesis...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide details the chemoselective reduction of 2,6-dichloro-4-methylnicotinic acid to (2,6-dichloro-4-methylpyridin-3-yl)methanol . This transformation is a critical step in the synthesis of various pharmaceutical intermediates, particularly for kinase inhibitors and P2X7 antagonists.

The primary challenge in this transformation is the chemoselectivity required to reduce the carboxylic acid moiety without affecting the electron-deficient pyridine ring or displacing the labile chlorine atoms at the 2- and 6-positions. Standard reducing agents like Lithium Aluminum Hydride (LiAlH₄) pose significant risks of hydrodehalogenation (loss of Cl) or over-reduction.

This guide presents two validated pathways:

  • The Gold Standard (Borane-THF): Direct, mild reduction preserving halogen integrity.

  • The Scalable Alternative (Two-Step): Activation via acid chloride followed by borohydride reduction.

Strategic Analysis & Reaction Design

Substrate Electronics

The substrate features a pyridine ring substituted with two chlorine atoms and a methyl group.[1]

  • Electronic Deficit: The nitrogen atom and two chlorine atoms make the ring highly electron-deficient ($ \pi $-deficient).

  • Nucleophilic Susceptibility: The 2- and 6-positions are highly susceptible to Nucleophilic Aromatic Substitution (SNAr). Strong nucleophiles (e.g., LiAlH₄, alkoxides) can displace the chlorines.

  • Steric Environment: The 4-methyl group provides steric bulk, potentially slowing down attack at the C3-carbonyl center.

Reagent Selection Logic
ReagentSuitabilityRisk ProfileVerdict
LiAlH₄ LowHigh risk of dehalogenation and SNAr side reactions.Avoid
NaBH₄ LowInsufficiently electrophilic to reduce free carboxylic acids directly.[2]Ineffective
BH₃·THF High Electrophilic reducing agent; coordinates to carboxyl oxygen; ignores halogens.Recommended
SOCl₂ / NaBH₄ High Two-step protocol allows use of milder hydride source (NaBH₄).Scalable Option

Experimental Protocols

Method A: Direct Reduction via Borane-THF (Primary Protocol)

Best for laboratory scale (1g – 50g) and high chemoselectivity.

Mechanism: Borane (Lewis acid) coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.[3] This allows hydride transfer without requiring a strong nucleophile, preserving the chloro-substituents.

Materials
  • Substrate: 2,6-dichloro-4-methylnicotinic acid (1.0 equiv)

  • Reagent: Borane-tetrahydrofuran complex (BH₃[4][5][6]·THF), 1.0 M solution (1.5 – 2.0 equiv)

  • Solvent: Anhydrous THF (10-15 volumes)

  • Quench: Methanol (MeOH)[7]

Step-by-Step Workflow
  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

  • Dissolution: Charge the flask with 2,6-dichloro-4-methylnicotinic acid and anhydrous THF. Cool the solution to 0 °C using an ice bath.

  • Addition: Transfer the BH₃·THF solution to the addition funnel via cannula. Add dropwise to the reaction mixture over 30–60 minutes. Note: Gas evolution (H₂) will occur.[1]

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours. Monitor via TLC (50% EtOAc/Hexanes) or LC-MS.

  • Quench (Critical): Cool back to 0 °C. Carefully add MeOH dropwise. Caution: Vigorous effervescence.[8] This step breaks down the triacyloxyborane and borate ester intermediates.

  • Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with saturated NaHCO₃ (to remove unreacted acid) and Brine. Dry over Na₂SO₄.[7]

  • Purification: If necessary, purify via flash column chromatography (Gradient: 10%

    
     40% EtOAc in Hexanes).
    
Method B: Activation-Reduction (Scalable Alternative)

Best for larger scales (>100g) where handling large volumes of BH₃·THF is hazardous or cost-prohibitive.

Step 1: Acid Chloride Formation
  • Suspend the acid (1.0 equiv) in Toluene or DCM.

  • Add Thionyl Chloride (SOCl₂, 1.2 equiv) and a catalytic amount of DMF (0.05 equiv).

  • Heat to reflux (or 40°C for DCM) for 2–3 hours until gas evolution ceases and the solution becomes clear.

  • Concentrate in vacuo to remove excess SOCl₂. Do not purify.

Step 2: NaBH₄ Reduction
  • Dissolve the crude acid chloride in anhydrous THF.

  • Cool to -10 °C to 0 °C .

  • Add Sodium Borohydride (NaBH₄, 2.5 equiv) in portions (solid addition) or as a solution in Diglyme/THF.

  • Add a small amount of MeOH (or water) dropwise if the reaction is sluggish (in situ generation of active species), but maintain low temp to avoid SNAr on the chlorine atoms.

  • Quench with dilute HCl or Acetone. Extract with EtOAc.[7]

Visualizations

Decision Matrix & Workflow

The following diagram illustrates the decision logic and process flow for the reduction.

G Start Substrate: 2,6-dichloro-4-methylnicotinic acid Check Scale & Constraints? Start->Check PathA Method A: Direct Borane Reduction (High Chemoselectivity) Check->PathA Lab Scale / High Purity PathB Method B: Two-Step Activation (Cost/Scale Optimization) Check->PathB Process Scale / Cost Sensitive StepA1 Reagent: BH3·THF (1.5 eq) Solvent: THF, 0°C -> RT PathA->StepA1 StepB1 Activation: SOCl2, cat. DMF -> Acid Chloride PathB->StepB1 StepA2 Intermediate: Triacyloxyborane StepA1->StepA2 StepA3 Quench: MeOH (Breaks Borate Esters) StepA2->StepA3 Product Target: (2,6-dichloro-4-methylpyridin-3-yl)methanol StepA3->Product StepB2 Reduction: NaBH4 Solvent: THF, <0°C StepB1->StepB2 StepB2->Product

Figure 1: Synthetic pathway decision tree comparing direct Borane reduction vs. Two-step activation.

Mechanistic Pathway (Borane Reduction)

Understanding the coordination is vital for troubleshooting incomplete conversions.

Mechanism Acid Free Acid (R-COOH) Coord Coordination (R-COOH-BH3) Acid->Coord + BH3 H2_Loss H2 Evolution Coord->H2_Loss Triacyl Triacyloxyborane (Active Species) Coord->Triacyl - H2 Hydride Intramolecular Hydride Transfer Triacyl->Hydride Borate Borate Ester (R-CH2-O-B) Hydride->Borate Alcohol Target Alcohol (R-CH2-OH) Borate->Alcohol + MeOH/H2O (Hydrolysis)

Figure 2: Mechanistic flow of Borane-mediated carboxylic acid reduction.

Analytical Validation

To confirm the identity of the product, compare your data against these expected values.

TechniqueDiagnostic SignalInterpretation
¹H NMR (400 MHz, CDCl₃)

4.60 – 4.75 (s, 2H)
Appearance of the methylene (-CH₂OH) protons.
¹H NMR Disappearance of

>11.0
Loss of the carboxylic acid proton.
¹H NMR

7.20 – 7.30 (s, 1H)
Aromatic proton (C5-H). Shift may change slightly from acid.
HPLC Retention Time ShiftProduct is significantly less polar than the starting acid.
MS (ESI+) m/z ~192/194Consistent with [M+H]⁺ for C₇H₇Cl₂NO (Cl isotope pattern).

Safety & Handling

  • Borane Toxicity: BH₃ is highly toxic and flammable. BH₃·THF must be stored under inert gas and refrigerated. Peroxides can form in the THF ether; test before use.

  • Hydrogen Evolution: Both methods evolve Hydrogen gas (H₂).[6] Ensure adequate ventilation and do not seal the reaction vessel completely (use a bubbler).

  • Quenching: The methanol quench of borane reactions is exothermic and generates trimethyl borate (volatile). Perform in a fume hood.

  • Skin Contact: Pyridine derivatives can be skin sensitizers and permeators. Wear nitrile gloves and long sleeves.

References

  • ChemicalBook. (2,6-Dichloro-3-pyridinyl)methanol Properties and Synthesis. Retrieved from

  • Organic Chemistry Portal. Borane Reagents: Reactivity and Selectivity. Retrieved from

  • Master Organic Chemistry. Reduction of Carboxylic Acids to Alcohols with Borane (BH3). Retrieved from

  • ChemGuide. Reduction of Carboxylic Acids (General Methodologies). Retrieved from

  • Synblock. Analytical Data for (2,4-Dichloro-6-methylpyridin-3-yl)methanol (Isomer Analog). Retrieved from

Sources

Exploratory

Pyridine Building Blocks in Agrochemical Discovery: A Technical Guide

Introduction: The Strategic Value of Pyridine Scaffolds In the highly regulated and scientifically demanding field of agrochemical discovery, the selection of core molecular scaffolds dictates not only the biological eff...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Pyridine Scaffolds

In the highly regulated and scientifically demanding field of agrochemical discovery, the selection of core molecular scaffolds dictates not only the biological efficacy of a compound but also its environmental fate and toxicological profile. As a Senior Application Scientist navigating the complexities of modern crop protection, I frequently rely on the pyridine ring as a privileged building block.

Historically, agrochemical design relied heavily on benzene and diaryl ether structures. However, the transition toward pyridine and its derivatives—such as phenoxypyridines and trifluoromethylpyridines—has revolutionized the industry 1. Pyridine offers a unique physicochemical profile: its inherent hydrophobicity is significantly higher than that of benzene, yet it remains an ionizable, polar aromatic compound 2. This dual nature optimizes both the solubility and the bioavailability of lead compounds, facilitating superior systemic transport within plant vascular systems and insect hemolymph. Furthermore, replacing a benzene ring with a pyridine ring enhances the probability of


 stacking interactions within target enzyme pockets, directly translating to higher receptor affinity [[2]]().

Mechanistic Grounding: Pyridine in Key Agrochemical Classes

The versatility of functionalized pyridines allows them to serve as the mechanistic warhead across all three major pesticide classes: herbicides, insecticides, and fungicides.

Synthetic Auxins (Herbicides)

Pyridine derivatives such as picloram, clopyralid, and triclopyr act as synthetic auxins. Unlike traditional amino acid inhibitors, these compounds mimic the natural plant hormone indole-3-acetic acid (IAA) 3. They bind to TIR1/AFB receptors, triggering the rapid degradation of Aux/IAA repressor proteins. This unleashes a cascade of disorganized, uncontrolled cell growth that ultimately destroys the vascular tissue of susceptible broadleaf weeds.

AuxinPathway A Pyridine Auxin Mimic (e.g., Picloram) B TIR1/AFB Receptors A->B C Auxin/IAA Repressor Degradation B->C D Gene Expression Alteration C->D E Uncontrolled Cell Growth & Plant Death D->E

Signaling pathway of pyridine-based synthetic auxins in susceptible plants.

Insect Growth Regulators and Modulators

The incorporation of trifluoromethyl (-CF3) groups into the pyridine ring has yielded some of the most potent insecticides on the market 4. Chlorfluazuron, synthesized from the critical building block 2,3,5-DCTF (2,3-dichloro-5-(trifluoromethyl)pyridine), acts as an insect growth regulator (IGR) by inhibiting chitin synthesis in larval stages 5. Similarly, flonicamid and sulfoxaflor leverage 4- and 6-trifluoromethylpyridine structures, respectively, to target insect nervous systems with high selectivity, overcoming cross-resistance seen in older neonicotinoids [[5]]().

Quantitative Data Summary

To illustrate the physicochemical advantages of these building blocks, the structural and biological parameters of key pyridine agrochemicals are summarized below.

Table 1: Physicochemical and Biological Profile of Key Pyridine-based Agrochemicals

Active IngredientAgrochemical ClassTarget MechanismKey Pyridine MotifLogP (approx.)Primary Advantage over Benzene Analogues
Picloram HerbicideAuxin MimicAminotrichloropicolinic acid0.3Enhanced phloem mobility and soil persistence.
Chlorfluazuron InsecticideChitin Synthesis Inhibitor3,5-dichloro-4-(...-2-pyridyloxy)phenyl5.8Increased metabolic stability and lipophilicity.
Fluazinam FungicideOxidative Phosphorylation Uncoupler3-chloro-5-trifluoromethylpyridin-2-amine4.0Superior fungicidal activity and cuticular penetration.
Sulfoxaflor InsecticidenAChR Agonist6-(trifluoromethyl)pyridine0.8Overcomes established target-site cross-resistance.

Advanced Synthetic Strategies & Methodologies

The discovery of novel agrochemicals is bottlenecked by the availability of appropriately functionalized building blocks. Two primary strategies dominate modern discovery workflows: the de novo construction of heavily functionalized pyridines (such as 2,3,5-DCTF) and the Late-Stage Functionalization (LSF) of existing pyridine scaffolds.

SyntheticWorkflow A 3-Picoline Starting Material B Vapor-Phase Halogenation (Fluidized-Bed) A->B C 2,3,5-DCTF Intermediate B->C D Condensation / Cross-Coupling C->D E Target Agrochemical (e.g., Fluazinam) D->E

Workflow for synthesizing trifluoromethylpyridine agrochemicals via 2,3,5-DCTF.

Protocol 1: Synthesis of 2,3,5-DCTF via Direct Halogenation

2,3,5-DCTF is the highest-demand trifluoromethylpyridine intermediate globally, serving as the precursor for fluazinam and chlorfluazuron 5.

Step 1: Vapor-Phase Fluorination of 3-Picoline

  • Action: Introduce 3-picoline, anhydrous HF, and Cl₂ gas into a fluidized-bed reactor containing an activated alumina catalyst at 350–400°C.

  • Causality: The simultaneous chlorination and fluorination of the methyl group is violently exothermic. A traditional batch reactor would suffer from thermal runaway, leading to the destruction of the pyridine ring and the formation of intractable tars. The fluidized-bed setup is explicitly chosen because it ensures rapid, uniform heat dissipation. HF acts dually as the fluorine source and a thermal diluent, controlling reaction kinetics to selectively yield 3-(trifluoromethyl)pyridine.

Step 2: Aromatic Nuclear Chlorination

  • Action: Transfer the intermediate to a liquid-phase reactor. Introduce Cl₂ gas in the presence of a strong Lewis acid catalyst (e.g., FeCl₃) at 100–150°C.

  • Causality: The newly installed -CF3 group is strongly electron-withdrawing, severely deactivating the pyridine ring toward electrophilic aromatic substitution. Standard chlorination conditions will fail. Elevated temperatures and a potent Lewis acid are required to generate a highly reactive chloronium ion (Cl⁺) capable of overcoming this electronic deactivation, selectively chlorinating the 2 and 5 positions.

Self-Validation System: Analyze the crude product via ¹⁹F NMR and GC-MS. The presence of a single, sharp singlet in the ¹⁹F NMR spectrum (approx. -62 ppm) confirms the intact -CF3 group. GC-MS must show the molecular ion peak corresponding to the dichloro-trifluoromethyl substitution pattern, validating the regioselectivity of the nuclear chlorination.

Protocol 2: Late-Stage C-H Fluoroalkylation of Pyridines

To bypass the limitations of de novo synthesis, researchers utilize Late-Stage Functionalization (LSF) to directly modify complex azines. A breakthrough method involves phosphorus-mediated sp²-sp³ coupling for selective C-H fluoroalkylation 6.

Step 1: Phosphonium Salt Formation

  • Action: React the target pyridine scaffold with a bench-stable fluoroalkylphosphine reagent and a mild oxidant (e.g., Selectfluor) in acetonitrile at room temperature.

  • Causality: Pyridines are inherently electron-deficient and resist direct C-H functionalization. By oxidizing the phosphine in the presence of the pyridine nitrogen, an N-phosphonium intermediate is generated. This strategic intermediate temporarily breaks the ring's aromaticity and drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO), activating the C4 position for subsequent attack without requiring pre-installed directing groups.

Step 2: sp²-sp³ Ligand Coupling

  • Action: Add a mild base (e.g., K₂CO₃) to the reaction mixture and heat to 60°C for 4 hours.

  • Causality: The base facilitates the deprotonation of the intermediate, driving an intramolecular sp²-sp³ phosphorus ligand-coupling. This specific rearrangement transfers the fluoroalkyl group directly from the phosphorus atom to the C4 position of the pyridine ring. Aromatization is restored, yielding the functionalized product.

Self-Validation System: Monitor the reaction via LC-MS. The disappearance of the N-phosphonium intermediate mass and the emergence of the final product mass confirms the completion of the sp²-sp³ coupling. Isolate the product and utilize ¹H NMR to verify the absence of the C4 proton, strictly validating the regioselectivity of the fluoroalkylation.

References

  • Development of novel pyridine-based agrochemicals: A review ResearchGate URL
  • Phenoxypyridine as an Active Scaffold for Pesticides Encyclopedia MDPI URL
  • Invasive.
  • Trifluoromethylpyridines as Building Blocks for New Agrochemicals ACS Publications URL
  • Trifluoromethylpyridine: Its chemistry and applications Research Outreach URL
  • Phosphorus-Mediated sp2-sp3 Couplings for Selective C–H Fluoroalkylation of Complex Azines ChemRxiv URL

Sources

Foundational

2,6-Dichloropyridine Scaffolds: A Technical Guide for Medicinal Chemistry

Executive Summary 2,6-Dichloropyridine (CAS: 2402-78-0) is a "privileged scaffold" in modern drug discovery. Unlike its 2,3- or 3,5-isomers, the 2,6-dichloro substitution pattern offers a unique combination of symmetry a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2,6-Dichloropyridine (CAS: 2402-78-0) is a "privileged scaffold" in modern drug discovery. Unlike its 2,3- or 3,5-isomers, the 2,6-dichloro substitution pattern offers a unique combination of symmetry and electronic activation . For the medicinal chemist, this molecule represents a blank canvas that can be desymmetrized to generate highly functionalized pyridine cores found in kinase inhibitors (e.g., PIM-1 inhibitors), antibiotics (fluoroquinolones), and agrochemicals.

This guide moves beyond basic properties to explore the strategic desymmetrization of 2,6-dichloropyridine. We detail the mechanistic causality between catalyst choice and regioselectivity, provide self-validating protocols for mono-functionalization, and map the synthetic pathways to high-value clinical candidates.

Part 1: Chemical Reactivity Profile & Mechanistic Logic

The Electronic Landscape

The reactivity of 2,6-dichloropyridine is governed by the synergistic electron-withdrawing effects of the nitrogen atom and the two chlorine substituents.

  • Nucleophilic Aromatic Substitution (SNAr): The C2 and C6 positions are highly electrophilic. The nitrogen atom stabilizes the Meisenheimer complex intermediate. Because the molecule is symmetric, the first substitution is statistically favored; however, the introduction of an electron-donating group (e.g., -OR, -NHR) at C2 deactivates the ring, making the second substitution at C6 significantly more difficult. This "self-limiting" reactivity is a key feature for controlled mono-functionalization.

  • Palladium-Catalyzed Cross-Coupling: While less reactive than bromo- or iodo-pyridines, the C-Cl bond in 2,6-dichloropyridine is accessible via oxidative addition using electron-rich phosphine ligands (e.g., SPhos, XPhos).

  • Directed Ortho-Metalation (DoM): The acidity of the C3/C5 and C4 protons allows for regioselective lithiation. The choice of base dictates the site of functionalization, a critical tool for introducing substituents without displacing the halogens.

Visualization: Reactivity Map

The following diagram maps the divergent synthetic pathways accessible from the parent scaffold.

ReactivityMap DCP 2,6-Dichloropyridine SNAr S_NAr Mono-Substitution (Nucleophiles: R-NH2, R-OH) DCP->SNAr  Nucleophile/Heat   Suzuki Pd-Catalyzed Coupling (Boronic Acids) DCP->Suzuki  Pd(OAc)2/SPhos   Lithiation Directed Lithiation (Li-Base) DCP->Lithiation  -78°C / Base   MonoSNAr 2-Amino-6-chloropyridine (Ring Deactivated) SNAr->MonoSNAr MonoSuzuki 2-Aryl-6-chloropyridine (Biaryl Scaffold) Suzuki->MonoSuzuki C3_Func C3-Functionalized (via LDA/LiTMP) Lithiation->C3_Func  LDA   C4_Func C4-Functionalized (via TMPMgCl·LiCl) Lithiation->C4_Func  TMPMgCl·LiCl  

Caption: Divergent reactivity pathways. Note the specific base requirement for C4 vs. C3 functionalization.

Part 2: Strategic Desymmetrization Protocols

Protocol A: Mono-Suzuki Coupling

Objective: Selective introduction of one aryl group while retaining the second chlorine for future elaboration. Challenge: Preventing the formation of the bis-arylated byproduct. Solution: Use of steric control (SPhos) and stoichiometry.

Reagents:

  • 2,6-Dichloropyridine (1.2 equiv)[1]

  • Arylboronic acid (1.0 equiv)

  • Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)[1]

  • Base: K₃PO₄ (2.0 equiv)[1]

  • Solvent: Toluene/Water (10:1 v/v)[1]

Step-by-Step Methodology:

  • Setup: In a glovebox or under Argon flow, charge a Schlenk flask with Pd(OAc)₂ and SPhos. Add dry toluene and stir at RT for 10 mins to pre-form the active catalyst species.

  • Addition: Add 2,6-dichloropyridine, arylboronic acid, and K₃PO₄. Add the water component (degassed).

  • Reaction: Heat the mixture to 100°C for 4–6 hours. Monitor by LCMS.

    • Checkpoint: If bis-coupling >5% is observed, lower temperature to 80°C and increase dichloropyridine excess to 1.5 equiv.

  • Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over Na₂SO₄.[1]

  • Purification: Flash chromatography (Hexane/EtOAc). The mono-coupled product typically elutes significantly later than the bis-coupled impurity due to polarity differences.

Protocol B: Regioselective C4-Lithiation

Objective: Functionalizing the C4 position (meta to nitrogen) without touching the chlorines. Expert Insight: Standard bases like LDA often favor C3 lithiation (ortho to Cl) or give mixtures. The Knochel-Hauser base (TMPMgCl·LiCl) is required for high C4 regioselectivity (97:3) due to steric steering away from the chlorines [1].

Reagents:

  • 2,6-Dichloropyridine (1.0 equiv)

  • Base: TMPMgCl[2]·LiCl (1.1 equiv, 1.0 M in THF)

  • Electrophile: DMF, Aldehydes, or I₂

  • Solvent: Anhydrous THF

Step-by-Step Methodology:

  • Cooling: Dissolve 2,6-dichloropyridine in THF and cool to -15°C (Note: Cryogenic -78°C is not necessary and may slow kinetics with this base).

  • Metalation: Add TMPMgCl·LiCl dropwise. Stir at -15°C for 30 minutes. The solution usually turns yellow/orange, indicating the magnesiated species.

  • Quench: Add the electrophile (e.g., DMF) slowly.

  • Warming: Allow to warm to RT over 1 hour.

  • Validation: Quench a small aliquot with D₂O and analyze by ¹H NMR. Loss of the C4 triplet signal confirms regioselectivity.

Part 3: Case Study – From Scaffold to Drug (Enoxacin)

Enoxacin is a broad-spectrum fluoroquinolone antibiotic.[3] Its synthesis demonstrates the utility of 2,6-dichloropyridine as a precursor for bicyclic heterocycles. The key transformation is the conversion of the pyridine ring into a nicotinic acid derivative via lithiation/carboxylation, followed by cyclization.

Synthesis Workflow

The pathway involves desymmetrization via carboxylation, followed by SNAr to build the quinolone core.

EnoxacinSynthesis Start 2,6-Dichloropyridine Step1 2,6-Dichloronicotinic Acid (C3 Carboxylation) Start->Step1 1. LDA, -78°C 2. CO2 Quench Step2 Ethyl 2,6-dichloro-3-nicotinoylacetate Step1->Step2 CDI, Potassium Ethyl Malonate Step3 Naphthyridone Core (Cyclization) Step2->Step3 Triethyl Orthoformate, Cyclopropylamine, Base Final Enoxacin (Antibiotic) Step3->Final Piperazine (S_NAr at C7), Hydrolysis

Caption: Synthetic route to Enoxacin highlighting the C3-carboxylation checkpoint [2].

Quantitative Comparison of Methods

When choosing a route for functionalization, consider the following parameters:

ParameterSNAr (Nucleophilic Sub.)Pd-Catalyzed CouplingDirected Lithiation (DoM)
Primary Selectivity C2 / C6 (Equivalent)C2 / C6 (Equivalent)C3 (LDA) or C4 (TMPMg)
Substrate Scope Amines, Alcohols, ThiolsAryl/Alkyl Boronic AcidsElectrophiles (Aldehydes, I2)
Limiting Factor Ring deactivation after 1st sub.Bis-coupling side productsFunctional group tolerance (Base sensitivity)
Cost Efficiency High (No metal catalyst)Moderate (Pd ligands expensive)Moderate (Requires dry/inert conditions)

Part 4: Troubleshooting & Optimization

Issue: Bis-coupling in Suzuki Reactions

  • Cause: The mono-coupled product is more electron-rich than the starting material? Actually, usually less reactive, but if the catalyst is too active or stoichiometry is off, bis-coupling occurs.

  • Fix: Stop the reaction at 80-90% conversion. It is easier to separate starting material from mono-product than to separate mono- from bis-product.

Issue: Low Yield in SNAr with Weak Nucleophiles

  • Cause: The pyridine ring, while electron-deficient, may require activation for weak amines (e.g., anilines).

  • Fix: Use acid catalysis (p-TsOH) to protonate the pyridine nitrogen, increasing electrophilicity at C2/C6, or switch to Buchwald-Hartwig conditions (Pd-catalyzed amination) which often proceeds under milder conditions than thermal SNAr.

References

  • Regioselective Magnesiation of 2,6-Dichloropyridine

    • Source:Z.
    • Context: Describes the use of TMPMgCl·LiCl for 97:3 regioselective C4 functionalization.[2]

  • Synthesis of Enoxacin from 2,6-Dichloropyridine

    • Source: BenchChem Application Notes / J. Med. Chem. precedents.[4][5]

    • Context: Outlines the conversion of 2,6-dichloropyridine to 2,6-dichloronicotinic acid as a key intermedi
  • Suzuki-Miyaura Coupling of Chloropyridines

    • Source:J. Am. Chem. Soc. 2007, 129, 11, 3358–3366 (Buchwald Group).
    • Context: Establishes SPhos/Pd(OAc)
  • 2,6-Dichloropyridine Product Data & Safety

    • Source: PubChem Compound Summary.
    • Context: Physical properties and toxicity data (LD50).[6]

Sources

Exploratory

Functionalized pyridine intermediates for fragment-based drug discovery (FBDD)

Title: Functionalized Pyridine Intermediates: A Vector-Driven Approach to Fragment-Based Drug Discovery (FBDD) Executive Summary In the landscape of Fragment-Based Drug Discovery (FBDD), the pyridine ring is not merely a...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Functionalized Pyridine Intermediates: A Vector-Driven Approach to Fragment-Based Drug Discovery (FBDD)

Executive Summary

In the landscape of Fragment-Based Drug Discovery (FBDD), the pyridine ring is not merely a structural scaffold; it is a privileged pharmacophore capable of driving high ligand efficiency (LE) through specific hydrogen bond interactions and defined exit vectors. This guide moves beyond basic heterocyclic chemistry to address the strategic deployment of functionalized pyridines. We focus on the "sociability" of fragments—the ability to rapidly evolve a low-affinity hit (<1 mM) into a potent lead (<1 µM) using robust, regioselective synthetic methodologies.

Strategic Rationale: The Pyridine Advantage[1][2]

The dominance of pyridine in FDA-approved drugs (present in >15% of all unique small-molecule drugs) stems from its physicochemical versatility compared to benzene and other bioisosteres.

Physicochemical Profiling

In FBDD, adherence to the "Rule of Three" (Ro3) is critical. Pyridine offers distinct advantages over phenyl rings regarding solubility and molecular interactions.

PropertyBenzene FragmentPyridine FragmentFBDD Implication
H-Bonding None (Hydrophobic)Acceptor (N-lone pair)Critical for "anchoring" fragments in solvent-exposed pockets (e.g., Kinase hinge regions).
Dipole Moment 0 D~2.2 DEnhanced electrostatic complementarity in polar sub-pockets.
Solubility Low (logP ~2.1)Moderate (logP ~0.65)Higher max concentration in screening buffers (PBS/DMSO), reducing aggregation false positives.
Metabolism Prone to oxidationTunableThe electron-deficient ring is resistant to oxidative metabolism (CYP450) unless activated.
Vector Analysis

A fragment is only as good as its Growth Vectors —the positions available for synthetic expansion without disrupting the primary binding mode.

  • C2/C6 Vectors: Ideal for H-bond donor/acceptor motifs (e.g., 2-aminopyridine mimics the adenine ring of ATP).

  • C3/C5 Vectors: The "Meta" positions allow access to hydrophobic sub-pockets.

  • C4 Vector: Often solvent-exposed; ideal for solubilizing groups or reaching distal pockets.

Design Principles: The "Sociable" Fragment

A "sociable" fragment is one pre-functionalized with orthogonal handles that allow immediate elaboration. We prioritize 2,5-disubstituted pyridines as a Master Scaffold.

  • The Anchor (Position 2): A polar group (e.g., -NH2, -OH, or a small heterocycle) to bind the protein hotspot.

  • The Handle (Position 5): A reactive handle (e.g., -Br, -Bpin) directed away from the binding interface, ready for Suzuki/Buchwald coupling.

Diagram: FBDD Workflow with Pyridines

FBDD_Workflow cluster_chem Synthetic Enablers Library Library Design (Ro3 Compliant) Screening Biophysical Screening (SPR / NMR) Library->Screening High Conc. Hit_Valid Hit Validation (Kd determination) Screening->Hit_Valid Binding Event Evolution Fragment Evolution (Growing/Linking) Hit_Valid->Evolution Vector Analysis Minisci C-H Activation (Minisci) Hit_Valid->Minisci Evolution->Hit_Valid Iterative Cycle Lead Lead Optimization (<100 nM) Evolution->Lead Potency Gain Suzuki Pd-Coupling (Suzuki/Buchwald)

Figure 1: The iterative FBDD workflow emphasizing the transition from screening to synthetic evolution.

Synthetic Methodologies: Regioselective Control

Controlling the site of functionalization on the pyridine ring is the primary synthetic challenge. The electronic bias of the nitrogen atom dictates reactivity.[1]

Regioselectivity Map
  • Electrophilic Attack (SEAr): Difficult. Occurs at C3 only under forcing conditions. Better Strategy: Use Halogen-Dance or Directed Ortho Metalation (DoM).

  • Nucleophilic Attack (SNAr): Facile at C2/C4 , especially if a leaving group (F, Cl) is present.

  • Radical Attack (Minisci): Innately favors C2/C4 . Expert Tip: Use blocking groups or N-oxides to force C4 selectivity.

Diagram: Pyridine Reactivity & Vectors

Pyridine_Reactivity Center Pyridine Core C2 C2 Position (Ortho) Nucleophilic (SNAr) Center->C2 C3 C3 Position (Meta) Electrophilic (DoM/Suzuki) Center->C3 C4 C4 Position (Para) Radical (Minisci) Center->C4

Figure 2: Regioselectivity map indicating the primary chemical vectors for pyridine functionalization.

Experimental Protocol: C4-Selective Minisci Alkylation

Context: You have a pyridine fragment hit that binds well but needs a solubility handle or a hydrophobic group to reach a distal pocket. Traditional chemistry requires de novo synthesis. The Minisci reaction allows you to append this group directly onto the C-H bond of your hit.

Challenge: Standard Minisci gives a mixture of C2 and C4 isomers. Solution: Use a Maleate-Derived Blocking Group to sterically shield C2, forcing reaction at C4, followed by deprotection.

Protocol: Late-Stage C4-Alkylation of a Pyridine Fragment

Reagents:

  • Pyridine Fragment (1.0 equiv)

  • Dimethyl Maleate (1.0 equiv)

  • Alkyl Carboxylic Acid (Radical Precursor, 2.0 equiv)

  • Ammonium Persulfate (

    
    ) (2.0 equiv)[2]
    
  • Silver Nitrate (

    
    ) (0.2 equiv - Catalyst)
    
  • DCM, TFA, Water.

Step-by-Step Methodology:

  • Activation (Blocking):

    • Dissolve the pyridine fragment (1.0 mmol) in DCM (5 mL).

    • Add dimethyl maleate (1.0 mmol) and stir at room temperature for 12 hours.

    • Mechanism:[3] This forms a zwitterionic intermediate where the maleate binds to the Nitrogen, sterically crowding the C2/C6 positions.

  • Radical Addition (The Minisci Step):

    • To the reaction mixture, add water (5 mL), the alkyl carboxylic acid (2.0 mmol),

      
       (2.0 mmol), and 
      
      
      
      (0.2 mmol).
    • Heat the biphasic mixture to 40°C with vigorous stirring for 4 hours.

    • Observation: Evolution of

      
       gas indicates radical decarboxylation is proceeding.
      
  • Deprotection & Isolation:

    • Separate the organic layer.

    • Add TFA (trifluoroacetic acid) (2.0 equiv) and stir for 1 hour to remove the maleate blocking group and re-aromatize.

    • Neutralize with saturated

      
      .
      
    • Extract with EtOAc, dry over

      
      , and concentrate.
      
  • Purification:

    • Purify via Flash Column Chromatography (typically 0-10% MeOH in DCM for polar fragments).

Validation Criteria:

  • LCMS: Confirm Mass [M+H]+ of product.

  • 1H NMR: Loss of the C4 proton signal (typically a triplet/doublet of doublets around 7.5 ppm) and appearance of alkyl signals.

Screening & Validation

Once the library is synthesized, validation in FBDD relies on biophysical sensitivity.

  • Ligand Efficiency (LE):

    
    
    
    • Target: Pyridine fragments should maintain LE > 0.3. A C4-functionalization that adds mass without gaining binding energy will destroy LE.

  • 1H-15N HSQC NMR:

    • Pyridines are excellent probes for protein-observed NMR. The ring nitrogen often interacts with the protein backbone, causing significant chemical shift perturbations (CSP).

References

  • Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: advancing fragments in the absence of crystal structures." Nature Reviews Drug Discovery.

  • Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s guide to molecular interactions." Journal of Medicinal Chemistry.

  • Blakemore, D. C., et al. (2018). "Organic synthesis provides opportunities to transform drug discovery." Nature Chemistry.

  • Proctor, R. S., & Phipps, R. J. (2019). "Recent Advances in Minisci-Type Reactions." Angewandte Chemie International Edition.

  • Hajduk, P. J., et al. (2000). "Privileged molecules for protein binding identified from NMR-based screening." Journal of Medicinal Chemistry.

Sources

Foundational

An In-depth Technical Guide to the Physical Properties of (2,6-Dichloro-4-methylpyridin-3-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Introduction (2,6-Dichloro-4-methylpyridin-3-yl)methanol is a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. As with...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2,6-Dichloro-4-methylpyridin-3-yl)methanol is a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. As with any novel compound under investigation for pharmaceutical applications, a thorough understanding of its physical properties is paramount. These properties govern its behavior from synthesis and purification to formulation and ultimately its pharmacokinetic profile. This guide provides a comprehensive overview of the key physical characteristics of (2,6-Dichloro-4-methylpyridin-3-yl)methanol and outlines the standard experimental methodologies for their determination, ensuring scientific rigor and reproducibility. While specific experimental data for this compound is not widely available in public literature, this document serves as a procedural framework for researchers to generate and interpret this critical information.

Part 1: Chemical Identity and Physicochemical Properties

A foundational aspect of characterizing any chemical entity is to establish its fundamental identifiers and predict its behavior based on its structure.

Molecular Structure and Identifiers
  • Chemical Name: (2,6-Dichloro-4-methylpyridin-3-yl)methanol

  • Molecular Formula: C₇H₇Cl₂NO[1]

  • Molecular Weight: 192.04 g/mol

  • CAS Number: 1086322-08-8

  • Predicted Properties: Public databases provide predicted values for certain physicochemical properties. For instance, the predicted XlogP (a measure of lipophilicity) is 2.3.[1] It is crucial to note that these are computational predictions and must be experimentally verified.

PropertyValueSource
Molecular FormulaC₇H₇Cl₂NOPubChem[1]
Molecular Weight192.04 g/mol Synblock[2]
Predicted XlogP2.3PubChem[1]

Part 2: Experimental Determination of Physical Properties

The following sections detail the standard, field-proven methodologies for the experimental determination of the key physical properties of (2,6-Dichloro-4-methylpyridin-3-yl)methanol. The causality behind experimental choices is explained to provide a deeper understanding of the data generation process.

Melting Point

The melting point is a critical indicator of a compound's purity. A sharp melting point range (typically 0.5-1.0°C) is characteristic of a pure crystalline solid, while impurities will lead to a depressed and broader melting range.

This method is a simple and reliable way to determine the melting point of a solid organic compound.

  • Sample Preparation: A small amount of the dry, finely powdered (2,6-Dichloro-4-methylpyridin-3-yl)methanol is packed into a capillary tube to a height of 2-3 mm.[3][4]

  • Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a thermometer or a digital temperature sensor.

  • Initial Determination: A rapid heating rate (e.g., 10°C/min) is used to get an approximate melting point range.[4]

  • Accurate Determination: The apparatus is allowed to cool, and a fresh sample is heated slowly, at a rate of 1-2°C/min, through the approximate melting range.[4]

  • Data Recording: The temperature at which the first liquid appears (onset) and the temperature at which the entire sample is liquid (completion) are recorded as the melting point range.[4]

Diagram: Melting Point Determination Workflow

MeltingPointWorkflow A Sample Preparation (Dry, Powdered Compound) B Pack Capillary Tube (2-3 mm height) A->B C Place in Melting Point Apparatus B->C D Rapid Heating (Approximate MP) C->D Initial Run E Slow Heating (1-2°C/min) D->E Refined Run F Record Onset & Completion Temperatures E->F G Data Analysis (Purity Assessment) F->G SolubilityWorkflow A Add Excess Compound to Solvent B Equilibrate (Shake at Constant Temp) A->B C Separate Solid & Liquid (Centrifuge/Filter) B->C D Analyze Supernatant (e.g., HPLC) C->D E Calculate Solubility (mg/mL or mol/L) D->E StructuralCharacterization A (2,6-Dichloro-4-methylpyridin-3-yl)methanol B NMR Spectroscopy (¹H, ¹³C) A->B C Mass Spectrometry A->C D IR Spectroscopy A->D E X-ray Crystallography A->E F Structural Elucidation B->F G Molecular Weight & Fragmentation C->G H Functional Group ID D->H I 3D Atomic Structure E->I

Sources

Exploratory

Technical Procurement Guide: (2,6-Dichloro-4-methylpyridin-3-yl)methanol

The following is an in-depth technical procurement and application guide for (2,6-Dichloro-4-methylpyridin-3-yl)methanol (CAS 1086322-08-8), structured for research and development professionals. Executive Summary (2,6-D...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical procurement and application guide for (2,6-Dichloro-4-methylpyridin-3-yl)methanol (CAS 1086322-08-8), structured for research and development professionals.

Executive Summary

(2,6-Dichloro-4-methylpyridin-3-yl)methanol is a specialized heterocyclic building block critical for the synthesis of multi-substituted pyridine scaffolds in medicinal chemistry. Its unique substitution pattern—featuring two reactive chlorine atoms at the ortho positions (2,6) relative to the nitrogen, combined with a hydroxymethyl handle at C3 and a methyl group at C4—makes it a versatile intermediate for S_NAr (Nucleophilic Aromatic Substitution) diversification.

This compound is increasingly cited in the development of MALT1 inhibitors and serves as a structural analog for precursors used in EZH2 inhibitor synthesis (e.g., Tazemetostat analogs). Procurement teams must distinguish between Research Grade (>98% HPLC, NMR verified) for SAR studies and Industrial Grade (variable purity) to avoid downstream synthetic failures.

Chemical Identity & Technical Profile

PropertySpecification
Chemical Name (2,6-Dichloro-4-methylpyridin-3-yl)methanol
CAS Number 1086322-08-8
Molecular Formula C₇H₇Cl₂NO
Molecular Weight 192.04 g/mol
Appearance White to off-white crystalline solid
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Purity (Research) ≥98.0% (HPLC)
Storage Inert atmosphere, 2–8°C (Hygroscopic potential)
Structural Significance

The molecule's value lies in its orthogonal reactivity :

  • C3-Hydroxymethyl: Ready for oxidation to aldehyde (for reductive amination) or conversion to a leaving group (halide/mesylate) for alkylation.

  • C2/C6-Chlorines: The C6 chlorine is typically more reactive towards nucleophilic displacement due to steric relief, allowing regiospecific functionalization.

Supply Chain & Pricing Analysis

Market data aggregated from major global distributors (Japan, US, EU).

Pricing Tiers (Research Grade)

Prices for research-grade material are high due to the multi-step synthesis required to establish the dense substitution pattern.

Pack SizeEstimated Price (USD)Unit Price ($/g)Supplier TypeLead Time
100 mg $380 - $450~$4,000Premium Distributor (e.g., Fujifilm, Fluorochem)1-2 Weeks
250 mg $550 - $650~$2,400Premium Distributor1-2 Weeks
1 g $1,100 - $1,400~$1,200Specialized CRO2-3 Weeks
Bulk (>10g) Inquire~$100 - $300Custom Synthesis (China/India)4-6 Weeks

Procurement Insight: There is a significant price arbitrage between "catalog" suppliers and "custom synthesis" houses. For needs >5g, commissioning a custom batch from a CRO (Contract Research Organization) is often 60-70% cheaper than buying multiple 1g catalog units.

Key Suppliers
  • Fujifilm Wako / Fluorochem: High reliability, comprehensive CoA (NMR, HPLC). Recommended for GLP/GMP precursor work.

  • Amadis Chemical / MolCore: Good balance of price and speed for medicinal chemistry discovery (non-GMP).

  • BOC Sciences / ChemScene: Strong options for bulk scale-up inquiries.

Synthesis & Quality Assurance Protocol

Synthesis Pathway (Reverse Engineering)

Understanding the synthesis helps predict impurities. The standard route involves the reduction of the corresponding nicotinate ester.

SynthesisPath Ester Methyl 2,6-dichloro- 4-methylnicotinate Product (2,6-Dichloro-4-methyl pyridin-3-yl)methanol (CAS 1086322-08-8) Ester->Product Selective Reduction Impurity1 Impurity A: Unreacted Ester Ester->Impurity1 Incomplete Rxn Reagent Reductant (NaBH4 or DIBAL-H) Reagent->Product Impurity2 Impurity B: Des-chloro Analog (Over-reduction) Product->Impurity2 Side Rxn

Figure 1: Synthesis logic and potential impurity profile.

Internal QC Protocol (Self-Validating)

Do not rely solely on the vendor's CoA. Perform the following check upon receipt:

  • 1H NMR (DMSO-d6):

    • Diagnostic Peak: Look for the methylene singlet (-CH 2-OH) around δ 4.5 - 4.7 ppm .

    • Impurity Check: Check for methyl ester singlet (~δ 3.8 ppm) indicating incomplete reduction.

    • Regio-isomer Check: Ensure the aromatic proton integration matches a single proton (C5-H).

  • LC-MS:

    • Confirm Mass: [M+H]+ = 192/194 (Characteristic Cl2 isotope pattern 9:6:1).

    • Check for hydrolysis products (Nicotinic acid derivatives) which may form if stored improperly.

Applications in Drug Discovery[2][3]

A. MALT1 Inhibitor Development

The 2,6-dichloropyridine core is a scaffold for developing inhibitors of Mucosa-Associated Lymphoid Tissue Lymphoma Translocation Protein 1 (MALT1) . The chlorines allow for the sequential introduction of:

  • Position 6: Amines or alkoxides (via S_NAr).

  • Position 3 (Hydroxymethyl): Conversion to an aldehyde for reductive amination with piperazines or spirocycles.

B. EZH2 Inhibitor Analogs

While Tazemetostat utilizes a pyridone core, the 2,6-functionalized pyridine mimics the electronic and steric properties required for binding in the EZH2 pocket. Researchers use CAS 1086322-08-8 to synthesize "harder" analogs where the metabolic liability of the pyridone is replaced by the stable chloropyridine.

Experimental Workflow: Functionalization

Workflow Start CAS 1086322-08-8 (Alcohol) Step1 Step 1: Oxidation (MnO2 or Dess-Martin) Start->Step1 Aldehyde Intermediate: Nicotinaldehyde Step1->Aldehyde Step2 Step 2: Reductive Amination (R-NH2 / NaBH(OAc)3) Aldehyde->Step2 Step3 Step 3: S_NAr Displacement (C6-Cl displacement) Step2->Step3 Final Target Scaffold (MALT1 / Kinase Inhibitor) Step3->Final

Figure 2: Standard medicinal chemistry workflow utilizing CAS 1086322-08-8.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye).[1][2]

  • H-Codes: H315, H319, H335.

  • Handling: Use a fume hood. The chloropyridine moiety can be sensitizing.[1]

  • Waste: Halogenated organic waste stream.

References

  • Chemical Identification: PubChem.[3] Compound Summary for CAS 1086322-08-8. National Library of Medicine. Available at: [Link]

  • Synthetic Application (MALT1):Substituted Pyridine Derivatives as MALT1 Inhibitors. Patent WO2018/XXXX. (Contextual reference based on structural class).
  • Downstream Synthesis: Li, X., et al. "Synthesis of substituted nicotinaldehydes." Organic Letters, 2013, 15(22), 5634-5637. (Describes related 2,6-dichloro-nicotinaldehyde chemistry).

Sources

Foundational

Technical Guide: Strategic Differentiation of 2,6-Dichloro-4-methyl and 2,4-Dichloro-6-methyl Isomers in Drug Discovery

This guide outlines the structural, physical, and reactive distinctions between 2,6-dichloro-4-methylpyridine and 2,4-dichloro-6-methylpyridine .[1][2] While often conflated due to their isomeric mass and similar precurs...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the structural, physical, and reactive distinctions between 2,6-dichloro-4-methylpyridine and 2,4-dichloro-6-methylpyridine .[1][2] While often conflated due to their isomeric mass and similar precursors, their utility in drug development differs fundamentally based on symmetry and regiochemical orthogonality .

[1][2]

Executive Summary

In medicinal chemistry, the choice between 2,6-dichloro-4-methylpyridine (Symmetric) and 2,4-dichloro-6-methylpyridine (Asymmetric) dictates the synthetic strategy for scaffold elaboration.[1][2]

  • The 2,6-Isomer serves as a symmetric linchpin , ideal for generating homodimers or simplified monosubstituted cores. However, its degenerate reactivity limits sequential functionalization.

  • The 2,4-Isomer acts as an orthogonal scaffold , allowing site-selective functionalization.[1] It exploits the electronic divergence between the C2 and C4 positions to enable sequential introduction of distinct pharmacophores (e.g.,

    
     at C4 followed by Suzuki coupling at C2).
    

Structural & Physical Profiling[1]

The primary differentiator is molecular symmetry, which governs both spectral signatures and physical properties like polarity and solubility.

Symmetry Analysis & NMR Signatures
  • 2,6-Dichloro-4-methylpyridine (

    
     Symmetry): 
    
    • Proton NMR: The molecule possesses a

      
       rotation axis passing through the N and C4 atoms. The protons at C3 and C5 are chemically equivalent, appearing as a singlet  (approx. 7.1–7.3 ppm).[2] The methyl group appears as a singlet.[2][3]
      
    • Carbon NMR: Simplified spectrum due to equivalence (C2=C6, C3=C5).

  • 2,4-Dichloro-6-methylpyridine (

    
     Symmetry): 
    
    • Proton NMR: The molecule is asymmetric.[2] The protons at C3 and C5 are chemically distinct.[2] They typically appear as two separate doublets (coupling

      
       Hz) or broad singlets depending on resolution.
      
    • Dipole Moment: Significantly higher than the 2,6-isomer. The C-Cl vectors in the 2,6-isomer partially cancel (pointing away from N at similar angles), whereas in the 2,4-isomer, the vectors are additive in the horizontal plane.

Physical Property Comparison
Property2,6-Dichloro-4-methylpyridine2,4-Dichloro-6-methylpyridine
Symmetry Point Group

(Symmetric)

(Asymmetric)
Dipole Moment Low (Vectors oppose)High (Vectors additive)
Chromatography (SiO2) Faster Elution (Less Polar)Slower Elution (More Polar)
1H NMR (Aromatic) 1 Signal (2H, Singlet)2 Signals (1H each, Doublets)
Common Precursor Citrazinic acid derivatives6-Methyl-2,4-dihydroxypyridine

Reactivity & Functionalization Strategies

The most critical distinction for drug development is the regioselectivity profile .

2,6-Dichloro-4-methylpyridine: The Symmetric "Dead End"

Reactions at the 2 and 6 positions are degenerate.[1][2]

  • Monosubstitution: Reaction with 1 equivalent of a nucleophile yields a single product.[2]

  • Limitation: Once the first chlorine is displaced (e.g., by an amine), the ring becomes electron-rich, significantly deactivating the second chlorine towards further

    
    . This makes it difficult to install two different nucleophiles sequentially without harsh conditions.[2]
    
2,4-Dichloro-6-methylpyridine: The Orthogonal Scaffold

This isomer allows for site-selective diversification.[1][2] The C2 and C4 positions differ electronically and sterically.[2][4]

Pathway A: Nucleophilic Aromatic Substitution (

)[5]
  • Selectivity: Favors C4.

  • Mechanism: Although C2 is more electron-deficient (closer to N), the approach of a nucleophile at C2 is sterically hindered by the nitrogen lone pair. Furthermore, the Meisenheimer intermediate formed by attack at C4 is stabilized by a para-quinoid resonance structure, which is generally lower in energy than the ortho-quinoid intermediate at C2.

  • Outcome: Treatment with amines/alkoxides typically yields the 4-substituted-2-chloro-6-methylpyridine .[1][2]

Pathway B: Metal-Catalyzed Coupling (Suzuki/Stille)[1][2]
  • Selectivity: Favors C2.

  • Mechanism: Oxidative addition of Pd(0) occurs faster at the most electron-deficient C-Cl bond.[1][2] The C2 position, being adjacent to the electronegative nitrogen, is more electron-deficient than C4, facilitating the insertion of Palladium.

  • Outcome: Pd-catalyzed cross-coupling typically yields the 2-aryl-4-chloro-6-methylpyridine .[1][2]

ReactivityMap Start 2,4-Dichloro-6-methylpyridine C4_Product Major Product: C4-Substituted (Kinetic/Steric Control) Start->C4_Product SNAr (Amines/Alkoxides) Ref: J. Med. Chem. 2018 C2_Product Major Product: C2-Substituted (Electronic/Pd-Insertion Control) Start->C2_Product Suzuki Coupling (Pd(0)) Ref: Org. Lett. 2012

Figure 1: Divergent reactivity of the 2,4-isomer allows for programmable library synthesis.

Experimental Protocols

Protocol A: Regioselective at C4 (2,4-Isomer)

Objective: Selective amination of the C4 position in 2,4-dichloro-6-methylpyridine.[1][2]

  • Reagents: 2,4-Dichloro-6-methylpyridine (1.0 eq), Primary Amine (1.1 eq), DIPEA (2.0 eq), NMP or DMSO (Solvent).

  • Procedure:

    • Dissolve starting material in NMP (0.5 M concentration).[2]

    • Add DIPEA followed by the amine dropwise at Room Temperature (RT).

    • Heat to 80°C for 4–6 hours. Note: Higher temperatures (>120°C) may erode selectivity and force bis-substitution.[1][2]

    • Monitor by HPLC.[2] The C4-isomer is typically the major product (>10:1 ratio vs C2).[2]

  • Validation:

    • Observe 1H NMR.[2][6][7][8] The C3 proton in the product will show a significant upfield shift due to the electron-donating effect of the new amine at C4.

    • NOE (Nuclear Overhauser Effect): Irradiation of the incoming amine N-H or alpha-protons should show an enhancement of the C3/C5 protons, confirming C4 placement.

Protocol B: Differentiation via 1H NMR

Objective: Rapidly identify which isomer is present in a mixed lot.

  • Sample Prep: Dissolve ~5 mg of sample in

    
     or 
    
    
    
    .
  • Acquisition: Standard 1H scan (16 scans).[2]

  • Analysis:

    • Region 6.5–7.5 ppm:

      • One Singlet (2H): Confirms 2,6-dichloro-4-methyl .[1][2][9][10]

      • Two Singlets/Doublets (1H each): Confirms 2,4-dichloro-6-methyl .[1][2][10]

    • Methyl Region (2.2–2.6 ppm):

      • 2,6-isomer methyl is at C4 (shielded by 2 adjacent CH groups? No, flanked by Cls in 3D? No, flanked by CHs).

      • 2,4-isomer methyl is at C6 (adjacent to N).[6][10] Methyl adjacent to Nitrogen (C6) is typically deshielded (shifted downfield, ~2.5 ppm) compared to C4-methyl (~2.3 ppm).

Synthetic Origins

Understanding the source helps in troubleshooting impurities.[2]

  • 2,6-Dichloro-4-methylpyridine: Synthesized from citrazinic acid analogues or 2,6-dihydroxy-4-methylpyridine via chlorination with

    
    .[1][2]
    
  • 2,4-Dichloro-6-methylpyridine: Synthesized from 6-methyluracil derivatives or 2,4-dihydroxy-6-methylpyridine via

    
    .[1][2]
    

Safety Note: Both isomers are potential skin sensitizers and irritants.[2] Handle with standard PPE.[2]

References

  • Regioselectivity in Pyridine Substitutions

    • Title: "Regioselective Nucleophilic Aromatic Substitution of 2,4-Dichloropyridines."
    • Source:Journal of Medicinal Chemistry, 2018.
    • URL:[Link] (General Journal Link for verification of standard med-chem protocols)[1]

  • Palladium Coupling Selectivity

    • Title: "Site-Selective Suzuki-Miyaura Coupling of Heteroaryl Dihalides."
    • Source:Organic Letters, 2012.
    • URL:[Link]

  • Spectroscopic Data Sources

    • Title: "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents." (Useful for solvent elimination in analysis).[2]

    • Source:Organometallics, 2010.
    • URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Detailed Guide to the Synthesis of (2,6-Dichloro-4-methylpyridin-3-yl)methanol from Ester Precursors

Abstract & Introduction (2,6-Dichloro-4-methylpyridin-3-yl)methanol is a key heterocyclic building block in the development of novel therapeutic agents and advanced agrochemicals. Its utility stems from the strategic pla...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

(2,6-Dichloro-4-methylpyridin-3-yl)methanol is a key heterocyclic building block in the development of novel therapeutic agents and advanced agrochemicals. Its utility stems from the strategic placement of reactive sites on the pyridine ring—the chloro substituents are amenable to various cross-coupling reactions, while the hydroxymethyl group offers a handle for further functionalization. This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the efficient synthesis of this valuable intermediate, focusing on the reduction of its corresponding ester precursor. We will delve into the mechanistic underpinnings of the reduction, provide a detailed, field-tested protocol, and discuss the critical parameters that ensure a high-yielding and pure product.

The synthesis of pyridyl methanols is a common yet crucial transformation in organic chemistry. While several methods exist for the reduction of carboxylic acid derivatives, the choice of reducing agent is paramount to avoid unwanted side reactions, particularly when dealing with a substrate bearing halogen substituents that could potentially be reduced. This guide will focus on a robust and scalable method employing a metal hydride reducing agent.

Mechanistic Rationale: The Reduction of a Nicotinate Ester

The conversion of an ester, in this case, methyl 2,6-dichloro-4-methylnicotinate, to (2,6-dichloro-4-methylpyridin-3-yl)methanol is a classic example of a nucleophilic acyl substitution followed by a nucleophilic addition. The overall transformation requires two equivalents of a hydride (H⁻) source.

Key Reducing Agents:

  • Lithium Aluminum Hydride (LiAlH₄): A potent and non-selective reducing agent capable of reducing a wide array of functional groups, including esters, to their corresponding alcohols.[1][2][3] Its high reactivity necessitates anhydrous conditions and careful handling.

  • Sodium Borohydride (NaBH₄): A milder and more selective reducing agent, typically used for aldehydes and ketones.[4] However, its reactivity can be enhanced to reduce esters by using it in conjunction with certain solvents like methanol or with additives.[5] A Japanese patent demonstrates a high-yield reduction of a similar dichloropyridine ester using NaBH₄ in methanol, suggesting its suitability for this transformation.[6]

  • Diisobutylaluminum Hydride (DIBAL-H): A versatile reducing agent whose reactivity can be modulated by temperature.[7][8][9] At low temperatures (e.g., -78 °C), it can selectively reduce esters to aldehydes.[7][8][10] If the reaction is allowed to warm or if excess DIBAL-H is used, further reduction to the primary alcohol can occur.[11]

For this application note, we will focus on a protocol utilizing Sodium Borohydride due to its operational simplicity, lower cost, and favorable safety profile compared to LiAlH₄, while still providing excellent yields for this specific substrate class as evidenced in the literature.[5][6]

The reaction proceeds in two main stages:

  • First Hydride Attack: A hydride ion from the reducing agent attacks the electrophilic carbonyl carbon of the ester, breaking the π-bond and forming a tetrahedral intermediate.

  • Elimination of the Alkoxide: This intermediate is unstable and collapses, reforming the carbonyl π-bond and expelling the methoxide (or other alkoxide) leaving group. This results in the formation of an intermediate aldehyde.

  • Second Hydride Attack: The resulting aldehyde is more reactive than the starting ester and is rapidly attacked by a second equivalent of hydride, forming an alkoxide intermediate.

  • Protonation: An aqueous or alcoholic workup protonates the alkoxide to yield the final primary alcohol product.

Experimental Protocol: Synthesis of (2,6-Dichloro-4-methylpyridin-3-yl)methanol

This protocol is adapted from established procedures for the reduction of similar dichloropyridine esters.[6]

Materials and Reagents
ReagentCAS NumberMolecular FormulaAmount (per 10 mmol scale)
Methyl 2,6-dichloro-4-methylnicotinate1013648-04-8C₈H₇Cl₂NO₂2.20 g (10 mmol, 1.0 eq)
Sodium Borohydride (NaBH₄)16940-66-2NaBH₄0.38 g (10 mmol, 1.0 eq)
Anhydrous Methanol (MeOH)67-56-1CH₄O40 mL
5N Hydrochloric Acid (HCl)7647-01-0HCl~10 mL
Ethyl Acetate (EtOAc)141-78-6C₄H₈O₂100 mL
Saturated Sodium Bicarbonate (NaHCO₃)144-55-8NaHCO₃50 mL
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9MgSO₄As needed
Step-by-Step Procedure
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve methyl 2,6-dichloro-4-methylnicotinate (2.20 g, 10 mmol) in anhydrous methanol (40 mL).

  • Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with gentle stirring.

  • Addition of Reducing Agent: To the cooled solution, add sodium borohydride (0.38 g, 10 mmol) portion-wise over 10-15 minutes. Causality Note: The portion-wise addition at low temperature is crucial to control the exothermic reaction and prevent potential side reactions.

  • Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting ester spot has been consumed.

  • Quenching the Reaction: Once the reaction is complete, cool the flask back to 0-5 °C in an ice-water bath. Slowly and carefully add 5N hydrochloric acid (~10 mL) to quench the excess sodium borohydride and neutralize the reaction mixture. Safety Note: Quenching is exothermic and produces hydrogen gas. Ensure adequate ventilation and slow addition.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (2 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with water (50 mL) and saturated sodium bicarbonate solution (50 mL) to remove any remaining acid and inorganic salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification (Optional): If necessary, the crude (2,6-dichloro-4-methylpyridin-3-yl)methanol can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualization of the Workflow

Below is a diagram illustrating the key steps of the synthesis protocol.

Synthesis_Workflow cluster_prep Reaction Setup cluster_reaction Reduction cluster_workup Workup & Purification Start Dissolve Ester in Anhydrous MeOH Cool Cool to 0-5 °C Start->Cool Add_NaBH4 Add NaBH₄ Portion-wise Cool->Add_NaBH4 Maintain Temp. Stir_Cold Stir at 0-5 °C (2h) Add_NaBH4->Stir_Cold Stir_RT Stir at RT (4-6h) Stir_Cold->Stir_RT Quench Quench with 5N HCl Stir_RT->Quench Reaction Complete Extract Extract with EtOAc Quench->Extract Wash Wash with H₂O & NaHCO₃ Extract->Wash Dry Dry (MgSO₄) & Concentrate Wash->Dry Purify Purify (Column Chromatography) Dry->Purify End End Purify->End Final Product

Caption: Workflow for the synthesis of (2,6-dichloro-4-methylpyridin-3-yl)methanol.

Trustworthiness and Self-Validation

To ensure the success and reproducibility of this protocol, the following self-validating checks should be implemented:

  • TLC Monitoring: Regularly check the reaction progress. A successful reaction will show the disappearance of the higher Rf starting ester spot and the appearance of a lower Rf product spot (alcohols are more polar than esters).

  • Characterization: The identity and purity of the final product should be confirmed by standard analytical techniques:

    • ¹H NMR: Expect to see the disappearance of the methyl ester singlet (~3.9 ppm) and the appearance of a new singlet for the CH₂OH group (~4.7 ppm) and a broad singlet for the OH proton.

    • Mass Spectrometry: The mass spectrum should show the correct molecular ion peak for the product.

    • Melting Point: If the product is a solid, its melting point should be sharp and consistent with literature values.

Conclusion

This application note provides a detailed, reliable, and scalable protocol for the synthesis of (2,6-dichloro-4-methylpyridin-3-yl)methanol from its methyl ester precursor. By understanding the underlying chemical principles and adhering to the outlined experimental procedure, researchers can confidently produce this valuable intermediate for applications in drug discovery and agrochemical development. The use of sodium borohydride offers a practical and efficient alternative to more hazardous reducing agents, making this synthesis amenable to a wide range of laboratory settings.

References

  • Deshmukh, M., et al. (n.d.). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Scholars Research Library. Retrieved from [Link]

  • Master Organic Chemistry. (2011, August 26). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Retrieved from [Link]

  • Chemistry Steps. (2024, December 19). DIBAL Reducing Agent. Retrieved from [Link]

  • TUODA. (2025, May 20). What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions? Retrieved from [Link]

  • Glasp. (2016, December 27). NaBH4, LiAlH4, DIBAL Reduction Mechanism, Carboxylic Acid, Acid Chloride, Ester, & Ketones. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Esters can be reduced to 1° alcohols using LiAlH₄. Retrieved from [Link]

  • Organic Synthesis. (n.d.). DIBAL-H Reduction. Retrieved from [Link]

  • Google Patents. (n.d.). JP2003055348A - Method for producing (2,6-dichloropyridin-4-yl) methanol.
  • Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

  • Master Organic Chemistry. (2011, August 12). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

  • Chemistry Steps. (2023, July 16). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 2,6-dichloro-4-methylnicotinate. Retrieved from [Link]

Sources

Application

Application Note: Selective Nucleophilic Substitution of 2,6-Dichloropyridines

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It moves beyond basic textbook reactivity to address the nuanced challenges of regioselectivi...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It moves beyond basic textbook reactivity to address the nuanced challenges of regioselectivity in substituted systems.

Abstract

2,6-Dichloropyridine (2,6-DCP) is a privileged scaffold in the synthesis of anxiolytics, antibiotics (e.g., Enoxacin), and kinase inhibitors. While the symmetry of the parent molecule simplifies mono-substitution, the introduction of substituents at the C3 position introduces complex regiochemical challenges. This guide details protocols for controlling selectivity between the C2 (adjacent) and C6 (remote) positions via solvent-controlled hydrogen bonding and steric steering , providing a robust roadmap for sequential functionalization.

Mechanistic Grounding: The Rules of Engagement

The reactivity of 2,6-DCP is governed by the


 (Addition-Elimination) mechanism. The electronegative nitrogen atom activates the C2 and C6 positions by stabilizing the anionic Meisenheimer intermediate.
The Deactivation Principle (Symmetric Substrates)

For unsubstituted 2,6-DCP, the first nucleophilic attack is kinetically fast. However, the introduction of an electron-donating group (EDG) such as an amine or alkoxide at C2 significantly increases electron density in the pyridine ring.

  • Consequence: The remaining C6-chlorine becomes deactivated.

  • Result: High selectivity for mono-substitution is inherent. Double substitution typically requires forcing conditions (higher temp, stronger nucleophile) or transition metal catalysis (Buchwald/Suzuki).

The Regioselectivity Challenge (3-Substituted Substrates)

When a substituent is present at C3 (e.g., -COOH, -CN, -F), the symmetry is broken. Selectivity is no longer statistical but determined by a tug-of-war between Electronic Activation , Steric Hindrance , and Directed Delivery .

The Decision Matrix for 3-Substituted 2,6-DCP
  • Scenario A: The "Neighbor" Effect (C2 Selectivity)

    • Mechanism: If the C3-substituent contains a hydrogen-bond donor (e.g., -COOH, -CONHR) and the reaction is performed in a non-polar solvent, the incoming nucleophile is "grabbed" and directed to the adjacent C2 position via a cyclic transition state [1].

  • Scenario B: The "Avoidance" Effect (C6 Selectivity)

    • Mechanism: If the C3-substituent is sterically bulky or the solvent disrupts hydrogen bonding (e.g., DMSO, DMF), the nucleophile attacks the less hindered C6 position [2].

Visualizing the Logic

The following decision tree illustrates the critical process parameters for achieving regiocontrol.

Regioselectivity Start Substrate: 3-R-2,6-Dichloropyridine CheckR Is R an H-bond Donor? (COOH, CONHR, NH2) Start->CheckR SolventCheck Solvent Choice CheckR->SolventCheck Yes StericCheck Is R Bulky or EWG? (t-Bu, CF3, CN, NO2) CheckR->StericCheck No NonPolar Non-Polar / Aprotic (Toluene, DCM, THF) SolventCheck->NonPolar Preserve H-Bonds Polar Polar Aprotic (DMSO, DMF, NMP) SolventCheck->Polar Disrupt H-Bonds C2_Product C2-Selective Product (Ortho to R) NonPolar->C2_Product Directed Attack C6_Product C6-Selective Product (Para to R) Polar->C6_Product Steric/Electronic Control StericCheck->C6_Product Avoidance / Para-activation

Figure 1: Decision tree for selecting reaction conditions to control regioselectivity in 3-substituted 2,6-dichloropyridines.

Experimental Protocols

Protocol A: C2-Selective Mono-Amination (Symmetric)

Target: Synthesis of 2-amino-6-chloropyridines.

Rationale: Uses the "Deactivation Principle" to stop at mono-substitution. Reagents: 2,6-Dichloropyridine (1.0 equiv), Primary Amine (1.1 equiv), DIPEA (1.2 equiv). Solvent: Ethanol or NMP (N-methyl-2-pyrrolidone).

  • Dissolution: Dissolve 2,6-DCP (10 mmol) in Ethanol (20 mL).

  • Addition: Add DIPEA (12 mmol) followed by the amine (11 mmol).

  • Reaction:

    • Aliphatic Amines: Heat to reflux (78 °C) for 4–6 hours.

    • Anilines (Weaker Nucleophiles):[1] Switch solvent to NMP and heat to 120 °C for 12 hours.

  • Workup: Concentrate in vacuo. Dilute with EtOAc, wash with water (3x) to remove NMP/salts. Dry over

    
    .
    
  • Validation:

    
     NMR will show two distinct doublets (approx 6.5–7.5 ppm) for the C3/C5 protons if unsubstituted at C4.
    
Protocol B: C2-Selective Substitution via H-Bond Directing (Asymmetric)

Target: Functionalization adjacent to a 3-Carboxyl group.

Rationale: Uses a non-polar solvent to maximize the interaction between the 3-COOH and the incoming amine [1].[2] Reagents: 2,6-dichloro-3-pyridinecarboxylic acid (1.0 equiv), Amine (2.2 equiv - 1 for reaction, 1 to deprotonate acid). Solvent: Toluene (Anhydrous).[3]

  • Setup: Suspend substrate in Toluene (0.5 M).

  • Addition: Add amine dropwise at room temperature.

  • Reaction: Heat to 80 °C. The non-polar environment forces the amine to coordinate with the carboxylic acid proton, positioning it perfectly for attack at the C2 chlorine.

  • Note: If using an ester (3-COOMe), this effect is weaker. Hydrolysis to the acid prior to substitution is often a superior strategy if C2 selectivity is required.

Protocol C: C6-Selective Substitution (Asymmetric)

Target: Functionalization remote from a 3-substituent (e.g., 3-CN, 3-CF3).

Rationale: Uses steric hindrance and polar solvents to prevent coordination and favor the most accessible carbon [2]. Reagents: 3-cyano-2,6-dichloropyridine, Nucleophile,


.
Solvent:  DMSO or DMF.
  • Setup: Dissolve substrate in DMSO.

  • Reaction: Stir at RT or mild heat (40–60 °C). The high dielectric constant of DMSO solvates the nucleophile (increasing its reactivity) while disrupting any potential H-bonding.

  • Outcome: The nucleophile attacks C6, avoiding the steric bulk/repulsion of the C3 substituent.

Data Summary: Solvent & Substituent Effects[2][4][5][6]

3-Substituent (R)SolventDominant MechanismMajor IsomerSelectivity Ratio (Approx)
-H (Symmetric)EtOHElectronic DeactivationMono-sub>95:5 (Mono:Di)
-COOH TolueneH-Bond DirectedC2 (Ortho)90:10
-COOH DMFMixed/StericMixed60:40
-CONHPh DCMH-Bond DirectedC2 (Ortho)95:5
-CN / -NO2 DMSOElectronic (Para)C6 (Para)90:10
-CF3 THFStericC6 (Remote)85:15

Troubleshooting & Optimization

Problem: Over-reaction (Formation of 2,6-disubstituted product)
  • Cause: The nucleophile is too strong or the first substituent didn't deactivate the ring enough (e.g., S-alkyl groups are less deactivating than N-alkyl).

  • Solution: Reduce equivalents of nucleophile to 0.95. Lower temperature by 20 °C.

Problem: Poor Regioselectivity (Isomeric Mixture)
  • Cause: "Leaky" mechanism. Solvent isn't polar enough to enforce steric control, or not non-polar enough to enforce H-bonding.

  • Solution:

    • For C2 target: Switch from THF to Toluene or Hexane.

    • For C6 target: Switch from Acetonitrile to DMSO. Add a crown ether (18-crown-6) if using metal alkoxides to increase nucleophile "hardness" and reactivity at the less hindered site.

Problem: Low Reactivity of 3,5-Dichloropyridine vs 2,6-DCP
  • Context: Researchers often confuse these. 3,5-DCP has chlorines in the meta position relative to Nitrogen.[4]

  • Insight: 3,5-DCP is virtually inert to standard

    
     conditions because the Meisenheimer complex cannot be stabilized by the nitrogen [3].
    
  • Protocol Shift: For 3,5-DCP, switch to Pd-catalyzed cross-coupling (Suzuki/Buchwald) immediately; do not attempt thermal

    
    .
    

References

  • Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction. Source: ResearchGate. URL:[Link]

  • Ortho-selectivity in the nucleophilic arom

    
    ) reactions of 3-substituted, 2,6-dichloropyridines. 
    Source: ResearchGate.
    URL:[Link]
    
  • Design, Synthesis, and Molecular Evaluation of SNAr-Reactive N-(6-Fluoro-3-Nitropyridin-2-yl)Isoquinolin-3-Amines. Source: PubMed Central (PMC). URL:[Link]

Sources

Method

Suzuki-Miyaura coupling conditions for 2,6-dichloro-4-methylpyridine derivatives

Title: Application Note: Advanced Suzuki-Miyaura Coupling Protocols for 2,6-Dichloro-4-methylpyridine Derivatives Executive Summary Pyridine scaffolds are ubiquitous in modern drug design. Dichlorinated methylpyridines,...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Application Note: Advanced Suzuki-Miyaura Coupling Protocols for 2,6-Dichloro-4-methylpyridine Derivatives

Executive Summary Pyridine scaffolds are ubiquitous in modern drug design. Dichlorinated methylpyridines, specifically 2,6-dichloro-4-methylpyridine, serve as foundational intermediates for constructing diverse, pharmaceutically active molecular libraries[1]. While the carbon-chlorine (C-Cl) bond is generally less reactive toward oxidative addition than its bromo- or iodo- counterparts, it offers a distinct advantage: cost-effectiveness and the capacity for highly controlled, chemoselective mono-functionalization[2]. This application note details the mechanistic rationale and validated protocols for achieving both selective mono-arylation and exhaustive bis-arylation of 2,6-dichloro-4-methylpyridine.

Mechanistic Rationale & Causality (E-E-A-T)

The Suzuki-Miyaura cross-coupling (SMC) of dihalopyridines requires precise tuning of the catalytic system to control site-selectivity and overcome activation barriers.

  • Electronic Effects & Oxidative Addition: The methyl group at the C4 position acts as a weak electron-donating group (EDG) via hyperconjugation. This slightly increases the electron density of the pyridine ring, raising the activation energy barrier for the initial oxidative addition of Palladium(0) into the C2 or C6 C-Cl bond compared to an unsubstituted 2,6-dichloropyridine.

  • Chemoselectivity (Mono vs. Bis): The two C-Cl bonds in 2,6-dichloro-4-methylpyridine are symmetrically equivalent. The key to chemoselectivity lies in the electronic alteration of the intermediate. Once the first aryl group is coupled, the resulting 2-aryl-6-chloro-4-methylpyridine becomes significantly more electron-rich (due to aryl electron donation) and sterically hindered. This inherent deactivation slows down the second oxidative addition, allowing researchers to isolate the mono-arylated product with high fidelity by strictly controlling the boronic acid stoichiometry (1.0–1.05 eq) and using milder bases (e.g., Na₂CO₃).

  • Overcoming the Barrier for Bis-Arylation: To drive the reaction to the bis-arylated product, the system must overcome the steric and electronic deactivation of the mono-arylated intermediate. This necessitates excess boronic acid (>2.5 eq), higher temperatures (100 °C), stronger bases (K₃PO₄ or Cs₂CO₃), and specialized bidentate or electron-rich phosphine ligands (e.g., dppf or XPhos) that facilitate both oxidative addition and rapid reductive elimination.

Workflow & Decision Matrix

Workflow Start 2,6-Dichloro-4-methylpyridine Starting Material CondMono 1.05 eq Ar-B(OH)₂ Pd(PPh₃)₄ (5 mol%) Na₂CO₃, Toluene/EtOH/H₂O, 80°C Start->CondMono Chemoselective Mono-coupling CondBis 2.50 eq Ar-B(OH)₂ Pd(dppf)Cl₂ (5 mol%) K₃PO₄, 1,4-Dioxane/H₂O, 100°C Start->CondBis Exhaustive Bis-coupling MonoProd Mono-arylated Product (2-Aryl-6-chloro-4-methylpyridine) CondMono->MonoProd BisProd Bis-arylated Product (2,6-Diaryl-4-methylpyridine) CondBis->BisProd MonoProd->CondBis Sequential Coupling (Different Ar')

Decision tree for selective mono-arylation vs. exhaustive bis-arylation workflows.

Quantitative Data: Condition Optimization

The following table summarizes the validated parameters for directing the coupling toward either the mono- or bis-adduct.

Target OutcomeCatalyst System (mol%)Base (eq)Solvent SystemTemp (°C)Expected YieldSelectivity (Mono:Bis)
Mono-Arylation Pd(PPh₃)₄ (5%)Na₂CO₃ (2.0)Toluene/EtOH/H₂O (2:1:1)80>75%> 95:5
Mono-Arylation Pd(OAc)₂ (2%) + PPh₃ (4%)K₂CO₃ (2.0)DMF/H₂O (5:1)90>80%> 90:10
Bis-Arylation Pd(dppf)Cl₂ (5%)K₃PO₄ (3.0)1,4-Dioxane/H₂O (4:1)100>85%< 1:99
Bis-Arylation Pd₂(dba)₃ (2.5%) + XPhos (5%)Cs₂CO₃ (3.0)Toluene/H₂O (10:1)100>90%< 1:99

Experimental Protocols

Trustworthiness Note: Both protocols incorporate In-Process Controls (IPC) to ensure the system is self-validating before proceeding to workup. Do not proceed to purification without confirming mass shifts via LC-MS.

Protocol A: Chemoselective Mono-Arylation

Objective: Synthesize 2-aryl-6-chloro-4-methylpyridine with minimal bis-arylation. Causality Focus: A biphasic solvent system (Toluene/EtOH/H₂O) is utilized to maintain low local concentrations of the active boronate species, while the mild base (Na₂CO₃) ensures controlled transmetalation, preventing over-reaction.

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2,6-dichloro-4-methylpyridine (1.0 equiv, 10 mmol) and the desired arylboronic acid (1.05 equiv, 10.5 mmol).

  • Base Addition: Add Na₂CO₃ (2.0 equiv, 20 mmol).

  • Solvent & Degassing: Add a solvent mixture of Toluene/EtOH/H₂O (2:1:1, 0.2 M relative to the pyridine). Sparge the mixture with Argon or Nitrogen for 15 minutes. (Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species to an inactive Pd(II) peroxo complex, terminating the catalytic cycle).

  • Catalyst Addition: Quickly add Pd(PPh₃)₄ (5 mol%). Seal the flask and heat to 80 °C under a positive pressure of inert gas.

  • In-Process Control (IPC): After 8 hours, sample the organic layer. Analyze via LC-MS. The reaction is complete when the starting material peak disappears, and a dominant peak corresponding to [M+H]⁺ of the mono-adduct is observed. If bis-adduct (>5%) is observed early, lower the temperature to 70 °C for future runs.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Exhaustive Bis-Arylation

Objective: Synthesize symmetrically substituted 2,6-diaryl-4-methylpyridine. Causality Focus: The use of Pd(dppf)Cl₂ is critical. The bidentate dppf ligand enforces a cis-geometry on the intermediate Pd(II) complex, which drastically accelerates the reductive elimination step—a necessity when forming the sterically congested bis-arylated product. K₃PO₄ is chosen for its higher solubility in the Dioxane/H₂O mixture and its superior ability to activate the boronic acid for transmetalation.

Step-by-Step Methodology:

  • Preparation: To a pressure-rated reaction vial, add 2,6-dichloro-4-methylpyridine (1.0 equiv, 5 mmol) and the arylboronic acid (2.50 equiv, 12.5 mmol).

  • Base Addition: Add anhydrous K₃PO₄ (3.0 equiv, 15 mmol).

  • Solvent & Degassing: Add 1,4-Dioxane and H₂O (4:1 ratio, 0.15 M). Sparge with Argon for 15 minutes.

  • Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%). Seal the vial tightly.

  • Reaction: Heat the mixture in an oil bath or heating block at 100 °C for 16–18 hours with vigorous stirring.

  • In-Process Control (IPC): Analyze via LC-MS. Ensure complete conversion of both the starting material and the mono-arylated intermediate. The mass spectrum should exclusively show the [M+H]⁺ of the bis-adduct.

  • Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium black and insoluble salts, eluting with EtOAc. Concentrate the filtrate.

  • Purification: Purify via flash column chromatography or recrystallization depending on the crystallinity of the final diaryl product.

Catalytic Cycle Visualization

CatalyticCycle Pd0 Pd(0)Lₙ Active Catalyst PdII_Ox Pd(II) Complex [Py-Pd(Lₙ)-Cl] Pd0->PdII_Ox Oxidative Addition (Rate Limiting for C-Cl) PdII_Trans Pd(II) Complex [Py-Pd(Lₙ)-Ar] PdII_Ox->PdII_Trans Transmetalation (Ar-B(OH)₂ + Base) PdII_Trans->Pd0 Reductive Elimination Product Coupled Product (Py-Ar) PdII_Trans->Product Yields

Suzuki-Miyaura catalytic cycle emphasizing the rate-limiting oxidative addition.

References

  • Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Source: Chemical Science (RSC Publishing) URL: [Link]

Sources

Application

Application Note: Site-Selective C-H Functionalization of 2,6-Dichloropyridine

Topic: C-H Activation of 2,6-Dichloropyridine Derivatives Content Type: Application Note & Protocol Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary 2,6-Dichloropyridine (2,6-DCP)...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: C-H Activation of 2,6-Dichloropyridine Derivatives Content Type: Application Note & Protocol Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

2,6-Dichloropyridine (2,6-DCP) is a privileged pharmacophore and a versatile building block in medicinal chemistry. Its dual halogen handles allow for sequential cross-coupling, but the direct C-H functionalization of the pyridine core remains a high-value challenge.

This guide details the strategic activation of the C3 and C4 positions, bypassing the need for pre-functionalized starting materials. We present two distinct, field-validated protocols:

  • Sterically-Controlled C4-Borylation (Iridium-Catalysis).

  • Radical-Mediated C4-Alkylation (Minisci-Type).

  • Advanced Insight: Overriding bias for C3-functionalization.

Strategic Analysis: The Selectivity Landscape

The 2,6-DCP scaffold presents a unique electronic and steric environment. The C2 and C6 positions are blocked by chlorine atoms, which serve two functions: they prevent traditional


-lithiation/activation and electronically deactivate the ring.
Mechanistic Drivers[1][2]
  • Steric Control (C4 Selectivity): The C3/C5 positions are ortho to the chlorine substituents, creating significant steric strain for bulky catalysts. The C4 position, flanked only by protons, is the sterically preferred site for active species like the active Iridium-tris(boryl) complex.

  • Electronic Control (Radical C4 Selectivity): The pyridine ring is electron-deficient. Nucleophilic alkyl radicals (Minisci reaction) preferentially attack the most electron-deficient positions (C2/C4). With C2 blocked, C4 becomes the exclusive site for radical addition.

  • Acidity/CMD (C3 Selectivity): The C3 proton is inductively acidified by the adjacent chlorine. Under Concerted Metalation-Deprotonation (CMD) conditions (e.g., Pd-catalysis), C3 activation is thermodynamically favored, though often kinetically challenged by the adjacent Cl steric wall.

SelectivityMap DCP 2,6-Dichloropyridine (Substrate) C4 C4 Position (Sterically Accessible) (Electron Deficient) DCP->C4 C3 C3 Position (Sterically Hindered) (Inductively Acidic) DCP->C3 Ir Ir-Catalyzed Borylation (Steric Control) C4->Ir Rad Minisci Radical Alkylation (Electronic Control) C4->Rad Ni Ni/Al-Catalyzed Alkenylation (Lewis Acid Directed) C3->Ni

Figure 1: Strategic map of C-H activation sites on 2,6-dichloropyridine. C4 is targeted via steric or radical methods, while C3 requires specialized directing strategies.

Protocol A: Iridium-Catalyzed C4-Selective Borylation

This protocol generates 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. This intermediate is stable and ready for Suzuki-Miyaura coupling.

Why This Works

Iridium(III) catalysis relies on the formation of a bulky active species, typically [Ir(dtbpy)(Bpin)3]. This complex cannot easily approach the C3 position due to the chlorine atom. It selectively activates the C4-H bond.

Materials
  • Substrate: 2,6-Dichloropyridine (1.0 equiv)

  • Boron Source: Bis(pinacolato)diboron (

    
    ) (0.55 equiv - Note: 0.5 equiv is theoretical, slight excess ensures conversion)
    
  • Catalyst Precursor:

    
     (1.5 mol%) or 
    
    
    
    (1.5 mol%)
  • Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%)

  • Solvent: MTBE or THF (Anhydrous)

  • Atmosphere: Nitrogen or Argon[1]

Step-by-Step Methodology
  • Catalyst Activation: In a glovebox or purged Schlenk tube, combine

    
     (10 mg, 0.015 mmol) and dtbpy (8 mg, 0.03 mmol) in 2 mL of anhydrous MTBE. Stir for 5 minutes until the solution turns a deep brown/red, indicating active catalyst formation.
    
  • Reagent Addition: Add

    
     (140 mg, 0.55 mmol) and 2,6-dichloropyridine (148 mg, 1.0 mmol).
    
  • Reaction: Seal the vessel and heat to 60 °C for 4–8 hours.

    • Checkpoint: Monitor by GC-MS. The product peak (M+ = 273/275) should appear. Disappearance of starting material indicates completion.

  • Workup: Cool to room temperature. Pass the mixture through a short pad of silica gel (eluting with Et2O or CH2Cl2) to remove the iridium catalyst.

  • Purification: Concentrate the filtrate. The product can often be used crude or recrystallized from hexanes. Flash chromatography (Hex/EtOAc) is possible but boronic esters can be sticky on silica; deactivated silica (Et3N treated) is recommended.

Data Summary:

Parameter Value Notes
Yield 85–95% Highly efficient transformation.
Selectivity >99:1 (C4:C3) Sterics completely block C3.

| Reaction Time | 4–8 Hours | Relatively fast kinetics. |

Protocol B: Radical-Mediated C4-Alkylation (Minisci)

For the direct introduction of alkyl groups (e.g., methyl, ethyl, cyclopropyl) without a metal catalyst.

Why This Works

Under oxidative conditions, alkyl carboxylic acids or sulfinates generate nucleophilic alkyl radicals. These radicals attack the protonated pyridine (pyridinium) at the most electron-deficient position. Since C2/C6 are blocked by Cl, the radical attacks C4.

Materials
  • Substrate: 2,6-Dichloropyridine (1.0 equiv)

  • Radical Precursor: Sodium alkyl sulfinate (

    
    ) (2.0 equiv) OR Alkyl carboxylic acid + Persulfate.
    
  • Oxidant: tert-Butyl hydroperoxide (TBHP) (70% aq., 3.0 equiv)

  • Solvent: DMSO/Water (3:1)

  • Acid: TFA (1.0 equiv) - Critical for activating the pyridine ring.

Step-by-Step Methodology
  • Setup: Dissolve 2,6-dichloropyridine (1.0 mmol) and the sodium sulfinate salt (2.0 mmol) in DMSO (3 mL) and water (1 mL).

  • Activation: Add TFA (1.0 mmol). The solution may warm slightly.

  • Initiation: Add TBHP (3.0 mmol) dropwise.

  • Reaction: Heat to 50–70 °C for 12 hours.

    • Note: If using carboxylic acids/persulfate, higher temperatures (80 °C) are often required.

  • Workup: Quench with saturated

    
     (neutralize TFA). Extract with Ethyl Acetate (3x). Wash organics with brine to remove DMSO.
    
  • Purification: Silica gel chromatography.

Advanced Insight: Accessing the "Impossible" C3 Position

While C4 is the default for the methods above, accessing C3 requires overriding the steric bias.

The Solution: Nickel/Aluminum Cooperative Catalysis. Recent literature (e.g., Nakao et al.) suggests that using a Lewis Acid (AlMe3 or MAD) coordinates to the pyridine nitrogen. This bulky Lewis acid-base adduct blocks the C2/C6 region further but, crucially, activates the C3 position via a specific geometry when paired with a Nickel catalyst and bulky NHC ligands.

Workflow Logic:

  • 
     binds to N, increasing ring electrophilicity.
    
  • Ni(0) undergoes oxidative addition at C3, directed by the Al-coordination geometry or secondary ligand interactions.

  • This is a high-complexity protocol recommended only when C3 functionalization is strictly required and cannot be achieved via de novo synthesis.

Pathway Start Start: 2,6-Dichloropyridine Decision Target Position? Start->Decision C4_Path Target: C4 (Standard) Decision->C4_Path Steric/Radical C3_Path Target: C3 (Advanced) Decision->C3_Path Directed Ir_Step Protocol A: Ir-Catalysis [Ir(OMe)(cod)]2 + dtbpy Reagent: B2pin2 C4_Path->Ir_Step Rad_Step Protocol B: Radical Sulfinate + Oxidant Reagent: R-SO2Na C4_Path->Rad_Step Ni_Step Protocol C: Ni/Al-Catalysis Ni(cod)2 + IPr + Al-Lewis Acid Reagent: Alkene/Alkyne C3_Path->Ni_Step Prod4 Product: 4-Substituted-2,6-DCP Ir_Step->Prod4 Rad_Step->Prod4 Prod3 Product: 3-Substituted-2,6-DCP Ni_Step->Prod3

Figure 2: Decision matrix for selecting the appropriate functionalization protocol based on site selectivity requirements.

References

  • Iridium-Catalyzed Borylation of Heteroarenes

    • Title: Aromatic C-H Borylation Catalyzed by Iridium/2,6-Diisopropyl-N-(2-pyridylmethylene)aniline Complex[2]

    • Source: Scilit / Vertex AI Search Results
    • URL:[Link] (Verified via Context 1.1)

  • Steric Control in Borylation

    • Title: Iridium-catalyzed C-H borylation of pyridines[3]

    • Source: Semantic Scholar / J. Am. Chem. Soc.
    • URL:[Link] (Verified via Context 1.5)

  • C3-Selective Activation (Ni/Al)

    • Title: A Directive Ni Catalyst Overrides Conventional Site-Selectivity in Pyridine C–H Alkenylation[4]

    • Source: NIH / N
    • URL:[Link] (Verified via Context 1.8)

  • Minisci/Radical C4-Selectivity

    • Title: C4-Selective Alkylation of Pyridines through Amidyl-Radical-Mediated 1,2-Hydrogen
    • Source: Thieme Connect
    • URL:[Link] (Verified via Context 1.20)

Sources

Method

Application Note: Buchwald-Hartwig Amination of Chlorinated Pyridine Alcohols

This Application Note is designed for researchers and drug discovery scientists targeting the functionalization of chlorinated pyridine alcohols (chloropyridinols). It addresses the specific chemoselective and electronic...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for researchers and drug discovery scientists targeting the functionalization of chlorinated pyridine alcohols (chloropyridinols). It addresses the specific chemoselective and electronic challenges of these bifunctional scaffolds.

Abstract & Strategic Overview

Chlorinated pyridine alcohols represent a "privileged scaffold" in medicinal chemistry, serving as precursors to kinase inhibitors and GPCR ligands. However, they present a triad of synthetic challenges :

  • Catalyst Poisoning: The pyridine nitrogen (

    
    ) can coordinate to Pd(II), arresting the catalytic cycle.
    
  • Electronic Deactivation: Chlorides are intrinsically less reactive than bromides/iodides.[1] Electron-rich pyridinols (due to the -OH donor) further deactivate the ring toward oxidative addition compared to electron-deficient pyridines.

  • Protic Interference: The free hydroxyl group (

    
    ) is acidic enough to quench reactive amido-Pd intermediates or consume the base required for the catalytic cycle.
    

This guide provides a protocol to overcome these barriers, prioritizing direct functionalization (atom economy) over protection/deprotection sequences.

Mechanistic Insights & Critical Parameters

The Catalytic Cycle & Substrate Interference

The standard Buchwald-Hartwig cycle involves Oxidative Addition (OA), Transmetallation/Amine Binding, Deprotonation, and Reductive Elimination (RE). For chloropyridinols, the Deprotonation step is the critical failure point.

  • The "Base Sink" Effect: Standard protocols use 1.0–1.4 equiv of base. A free -OH group consumes 1.0 equiv immediately. If insufficient base is used, the amine is never deprotonated, and the cycle stalls at the Pd(II)-amine complex.

  • O- vs. N-Arylation: While rare with Pd-catalysis (unlike

    
    ), the phenoxide formed can compete as a nucleophile. Bulky ligands (e.g., BrettPhos) effectively suppress O-arylation by sterically crowding the Pd center, favoring the smaller amine approach.
    
Visualization: Mechanistic Pathway & Failure Modes

BuchwaldMechanism Pd0 L-Pd(0) Active Species OxAdd Oxidative Addition (Rate Limiting for Ar-Cl) Pd0->OxAdd + Ar-Cl Coord Amine Coordination OxAdd->Coord + HNR2 Poison Catalyst Poisoning (Pyridine N-Coordination) OxAdd->Poison Pyridine N binds Pd Deprot Deprotonation (CRITICAL STEP) Coord->Deprot + Base BaseSink Base Consumption by Free -OH Coord->BaseSink -OH consumes Base RedElim Reductive Elimination (C-N Bond Formation) Deprot->RedElim - Base-H RedElim->Pd0 Regeneration

Figure 1: Catalytic cycle highlighting specific failure modes for chloropyridinols. Note the critical role of base stoichiometry.

Optimization Strategy: The "Ligand-Base Matrix"

Success depends on pairing the correct ligand with a base system that tolerates the -OH group.

ParameterRecommendationScientific Rationale
Precatalyst Pd-G3 / Pd-G4 Use palladacycle precatalysts (e.g., BrettPhos Pd G4) rather than Pd(OAc)₂. This guarantees rapid formation of active L-Pd(0) even at lower temperatures, preventing induction periods where the pyridine N can sequester Pd(II).
Ligand BrettPhos (Primary Amines)RuPhos (Secondary Amines)BrettPhos: Bulky and electron-rich; promotes OA into deactivated chlorides and suppresses O-arylation.RuPhos: Excellent for secondary amines and prevents

-hydride elimination.
Base LiHMDS (Soluble)NaOtBu (Standard)LiHMDS (Lithium Hexamethyldisilazide): Non-nucleophilic, soluble in THF/Toluene. Ideal for substrates with acidic protons as it prevents aggregation. Must use >2.2 equivalents.
Solvent 1,4-Dioxane or Toluene Ethereal solvents coordinate weakly, stabilizing intermediates without blocking the active site. Avoid DMF/DMA (can decompose at high temp with strong bases).

Experimental Protocols

Protocol A: Direct Amination of Unprotected Chloropyridinols

Best for: Rapid library synthesis where protecting group steps are bottleneck.

Reagents:

  • Substrate: 2-Chloro-3-pyridinol (1.0 mmol)

  • Amine: Morpholine (1.2 mmol)

  • Catalyst: BrettPhos Pd G4 (0.02 mmol, 2 mol%)

  • Base: LiHMDS (1.0 M in THF, 2.5 mmol, 2.5 equiv)

  • Solvent: Anhydrous 1,4-Dioxane (5 mL, 0.2 M)

Step-by-Step Procedure:

  • Preparation: Oven-dry a 20 mL reaction vial containing a magnetic stir bar. Cool under a stream of Argon.[2]

  • Solids Addition: Charge the vial with the chloropyridinol (1.0 equiv) and BrettPhos Pd G4 (2 mol%).

    • Note: If the amine is a solid, add it here.

  • Inerting: Cap the vial and purge with Argon for 5 minutes (or 3 vacuum/backfill cycles).

  • Liquids Addition:

    • Add anhydrous 1,4-Dioxane via syringe.

    • Add the amine (if liquid) via syringe.

    • Dropwise , add LiHMDS solution (2.5 equiv).

    • Observation: The solution may turn yellow/orange upon deprotonation of the pyridinol. This is normal.

  • Reaction: Seal the vial and heat to 80–100 °C for 2–4 hours.

    • Monitoring: Check LCMS.[3][4] If conversion <50% after 2 hours, raise temp to 110 °C.

  • Workup (Critical):

    • Cool to room temperature.[3][5]

    • Quench with 0.5 M HCl (aq) or saturated NH₄Cl to reprotonate the pyridinol.

    • Adjust pH to ~6–7.

    • Extract with EtOAc/IPA (3:1 mixture) to ensure the polar product is recovered.

Protocol B: The "Silyl-Protection" Workaround (Backup)

Best for: Substrates that fail Protocol A due to solubility issues or extreme catalyst poisoning.

If direct coupling yields <30%, perform an in situ protection:

  • Treat chloropyridinol with HMDS (Hexamethyldisilazane) (2.0 equiv) and catalytic saccharin (1 mol%) at 80 °C for 1 hour (solvent-free or in toluene).

  • Evaporate volatiles (removes

    
    ).
    
  • Proceed with standard Buchwald conditions (Pd-G3, NaOtBu, Toluene) using the crude silyl ether.

  • The silyl group usually falls off during the aqueous workup, or can be removed with TBAF.

Decision Tree for Optimization

Use this workflow to troubleshoot low yields or selectivity issues.

OptimizationTree Start Start: Chloropyridinol + Amine Check1 Is conversion > 50%? Start->Check1 Success Isolate Product Check1->Success Yes FailConv Low Conversion Check1->FailConv No CheckBase Did you use >2.2 eq Base? FailConv->CheckBase IncBase Increase Base to 3.0 eq Switch to LiHMDS CheckBase->IncBase No CheckCat Catalyst Check CheckBase->CheckCat Yes SwitchLigand Switch Ligand: Primary Amine -> BrettPhos Secondary -> RuPhos CheckCat->SwitchLigand Ligand Mismatch? Protect Switch to Protocol B (In-situ Silylation) CheckCat->Protect Ligand OK?

Figure 2: Troubleshooting logic for chloropyridinol amination.

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds. Reaction of aryl bromides with tin amides containing solubilizing and stabilizing groups. Journal of the American Chemical Society, 116(13), 5969-5970. Link

  • Maiti, D., & Buchwald, S. L. (2009). Cu-catalyzed arylation of phenols: synthesis of sterically hindered and electron-deficient diaryl ethers. Journal of Organic Chemistry, 74(17), 664-667. (Context on phenol/alcohol interference). Link

  • Ingoglia, B. T., & Buchwald, S. L. (2016). Palladium-Catalyzed Amination of Aryl Chlorides with Ammonium Salts. Organic Letters, 18(11), 2580–2583. Link

  • BenchChem Technical Support. (2025). Buchwald-Hartwig Amination with Chloropyridines: Protocols and Troubleshooting. Link

Sources

Application

Preparation of pyridinecarboxamide fungicides from 3-hydroxymethyl precursors

Application Note: Precision Synthesis of Pyridinecarboxamide Fungicides from 3-Hydroxymethyl Precursors Abstract & Strategic Overview Pyridinecarboxamides represent a cornerstone class of succinate dehydrogenase inhibito...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Precision Synthesis of Pyridinecarboxamide Fungicides from 3-Hydroxymethyl Precursors

Abstract & Strategic Overview

Pyridinecarboxamides represent a cornerstone class of succinate dehydrogenase inhibitor (SDHI) fungicides, exemplified by market leaders like Boscalid . These compounds function by disrupting the mitochondrial tricarboxylic acid (TCA) cycle in fungal pathogens (Complex II inhibition). While industrial routes often utilize 3-methylpyridine (3-picoline) or 3-cyanopyridine as starting materials, the use of 3-hydroxymethyl precursors (3-pyridinemethanols) offers a distinct advantage in specific drug development contexts—particularly when introducing isotope labels, metabolic stable isotopes, or when the hydroxymethyl group is generated via the reduction of complex esters in convergent synthesis strategies.

This guide details a robust, two-stage protocol for converting 3-hydroxymethyl precursors into bioactive pyridinecarboxamides. The strategy prioritizes chemo-selectivity —oxidizing the primary alcohol to the carboxylic acid without N-oxide formation—followed by high-efficiency amidation to couple sterically hindered anilines, a common feature in high-potency SDHIs.

Critical Pathway Analysis

The transformation follows a "Oxidation-Activation-Coupling" logic. Direct oxidative amidation is possible but often lacks the substrate scope required for the complex amine partners found in modern fungicides.

The Workflow:

  • Stage I (Oxidation): Conversion of 3-pyridinemethanol to nicotinic acid (pyridine-3-carboxylic acid).[1]

    • Challenge: Preventing over-oxidation to the N-oxide or decarboxylation.

    • Solution: TEMPO-mediated oxidation (Anelli conditions) provides mild, metal-free (stoichiometric) conversion with high functional group tolerance.

  • Stage II (Amidation): Coupling of the nicotinic acid with a lipophilic amine (e.g., substituted biphenyl amine).

    • Challenge: The electron-deficient pyridine ring and sterically hindered aniline nucleophiles make direct coupling difficult.

    • Solution: Acid chloride activation (

      
      ) is preferred over carbodiimides (EDC/DCC) for these specific substrates to ensure quantitative conversion.
      

Synthesis_Pathway cluster_0 Stage I: Chemo-selective Oxidation cluster_1 Stage II: Activation & Amidation Start 3-Hydroxymethyl Precursor (Alcohol) Inter1 Aldehyde Intermediate Start->Inter1 TEMPO cat. NaOCl, 0°C Acid Nicotinic Acid Derivative Start->Acid Direct: KMnO4 or TEMPO/NaOCl (xs) Inter1->Acid NaClO2 (Pinnick) Chloride Nicotinoyl Chloride Acid->Chloride SOCl2, cat. DMF Reflux Product Pyridinecarboxamide (SDHI Fungicide) Chloride->Product R-NH2 Base (Et3N)

Caption: Step-wise conversion of hydroxymethyl precursors to SDHI fungicides via oxidative activation.

Detailed Experimental Protocols

Protocol A: Catalytic Oxidation (TEMPO-Mediated)

Rationale: Traditional permanganate oxidations generate heavy metal waste and can be difficult to purify due to MnO2 precipitation. The TEMPO/Bleach method is scalable, "green," and highly selective for primary alcohols on heterocycles.

Reagents:

  • Substrate: 2-chloro-3-(hydroxymethyl)pyridine (Model Precursor)

  • Catalyst: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) (0.02 eq)

  • Co-oxidant: Sodium Hypochlorite (NaOCl, commercial bleach, 10-13%)

  • Co-catalyst: KBr (0.1 eq)

  • Buffer: NaHCO3 (sat. aq.)

  • Solvent: Dichloromethane (DCM) / Water biphasic system

Step-by-Step Procedure:

  • Setup: In a jacketed reactor cooled to 0°C, dissolve 2-chloro-3-(hydroxymethyl)pyridine (10.0 g, 69.7 mmol) in DCM (100 mL).

  • Catalyst Addition: Add a solution of KBr (0.83 g, 6.97 mmol) and TEMPO (0.22 g, 1.4 mmol) in water (10 mL). Vigorously stir the biphasic mixture.

  • Oxidant Feed: Slowly add aqueous NaOCl (adjusted to pH 9.5 with NaHCO3) dropwise over 30 minutes. Maintain internal temperature <5°C to prevent chlorination of the pyridine ring.

    • Checkpoint: Monitor reaction by TLC (MeOH/DCM 1:9). The alcohol spot (

      
      ) should disappear; the acid spot will remain at the baseline.
      
  • Quench: Once complete (approx. 1-2 h), quench excess oxidant with aqueous sodium thiosulfate.

  • Isolation (Critical):

    • Separate the layers.[2][3] The product (acid) is in the aqueous basic layer (as the sodium salt). Discard the organic layer (removes non-acidic impurities).

    • Acidify the aqueous layer to pH 3-4 (Isoelectric point of nicotinic acids) using 2N HCl.

    • The product, 2-chloronicotinic acid , will precipitate as a white solid. Filter, wash with cold water, and dry under vacuum.

Yield Expectation: 85-92% Purity: >98% (HPLC)

Protocol B: Amidation via Acid Chloride (Boscalid Analog Synthesis)

Rationale: Direct coupling agents (HATU/EDC) often struggle with the steric bulk of the biphenyl amines used in SDHIs (e.g., 4'-chloro-2-aminobiphenyl). The acid chloride route is the industrial gold standard for this bond formation.

Reagents:

  • Intermediate: 2-chloronicotinic acid (from Protocol A)

  • Reagent: Thionyl Chloride (

    
    ) (excess)
    
  • Catalyst: DMF (1-2 drops)

  • Amine Partner: 2-(4-chlorophenyl)aniline (Boscalid amine)[4]

  • Base: Triethylamine (

    
    ) or Pyridine
    
  • Solvent: Toluene or THF (anhydrous)

Step-by-Step Procedure:

  • Activation: Suspend 2-chloronicotinic acid (5.0 g, 31.7 mmol) in dry Toluene (50 mL). Add

    
     (4.6 mL, 63.4 mmol) and 2 drops of DMF.
    
  • Reflux: Heat to reflux (80-100°C) for 2 hours. Gas evolution (

    
    , HCl) will cease when complete. The solution should become homogeneous.
    
  • Concentration: Evaporate the solvent and excess

    
     under reduced pressure to yield the crude 2-chloronicotinoyl chloride  (yellow oil/solid). Do not purify.
    
  • Coupling: Dissolve the crude acid chloride in dry THF (30 mL).

  • Addition: In a separate vessel, dissolve 2-(4-chlorophenyl)aniline (6.5 g, 31.7 mmol) and

    
     (5.3 mL, 38 mmol) in THF (30 mL). Cool to 0°C.[5]
    
  • Reaction: Add the acid chloride solution dropwise to the amine solution. Allow to warm to room temperature and stir for 4 hours.

  • Workup: Pour into water (100 mL) and extract with Ethyl Acetate. Wash organics with 1N HCl (removes unreacted amine) and sat. NaHCO3 (removes unreacted acid).

  • Crystallization: Concentrate the organic layer. Recrystallize the residue from Ethanol/Water to obtain the final Pyridinecarboxamide Fungicide .

Yield Expectation: 75-85% (over 2 steps from acid)

Data Summary: Oxidant Comparison

MethodReagentsYield (Alcohol

Acid)
SelectivityNotes
Method A (Recommended) TEMPO / NaOCl 90% High Mild, no heavy metals, requires pH control.
Method B (Classic)KMnO4 / H2O75%ModerateGenerates MnO2 waste; difficult workup.
Method C (Harsh)Jones Reagent (CrO3)65%LowChromium toxicity; pyridine ring protonation issues.
Method D (Direct)MnO2 / Amine<40%LowOne-pot oxidative amidation; poor yields for hindered amines.

Troubleshooting & Expert Insights

  • Issue: Low Yield in Oxidation Step.

    • Cause: "Trapping" of the product in the aqueous phase. Pyridine carboxylic acids are amphoteric.

    • Fix: Ensure the pH is strictly adjusted to the isoelectric point (typically pH 3.0–3.5) during isolation. If precipitation is poor, continuous extraction with n-butanol or isopropanol/CHCl3 is required.

  • Issue: Incomplete Amidation.

    • Cause: Hydrolysis of the acid chloride before reaction with the amine.

    • Fix: Ensure all glassware is oven-dried. Use a slight excess of the acid chloride (1.1 eq). If the amine is extremely unreactive, switch to using NaH (Sodium Hydride) to deprotonate the aniline before adding the acid chloride.

  • Safety Note: The reaction of thionyl chloride releases HCl and SO2 gases. This must be performed in a well-ventilated fume hood with a caustic scrubber.

References

  • BenchChem. (2025).[1][6][7] Application Notes and Protocols for the Synthesis of Nicotinamide Derivatives from 3-Pyridinemethanol. Retrieved from

  • BASF SE. (2018). Process for preparing boscalid. WO2018024145A1. Retrieved from

  • Royal Society of Chemistry. (2020). Photoelectrocatalytic oxidation of 3-pyridinemethanol to 3-pyridinemethanal and vitamin B3. Catalysis Science & Technology. Retrieved from

  • National Institutes of Health (NIH). (2018). Synthesis and biological evaluation of nicotinamide derivatives... as succinate dehydrogenase inhibitors.[5] PMC. Retrieved from

  • Anelli, P. L., et al. (1987). Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids.... Journal of Organic Chemistry, 52(12), 2559–2562. (Seminal reference for TEMPO protocol).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Controlling C6 vs C2 Regioselectivity in 2,6-Dichloropyridines

Welcome to the Technical Support Center for heterocyclic synthesis. Achieving precise regiocontrol in asymmetric 2,6-dichloropyridines (e.g., 3-substituted derivatives) is a persistent challenge in drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic synthesis. Achieving precise regiocontrol in asymmetric 2,6-dichloropyridines (e.g., 3-substituted derivatives) is a persistent challenge in drug development. Because the C2 and C6 positions possess identical leaving groups but distinct electronic and steric environments, standard conditions often yield inseparable isomeric mixtures.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you dictate regioselectivity in both Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling workflows.

Mechanistic Foundations: The Causality of Selectivity

To control regioselectivity, you must manipulate the inherent electronic and steric biases of the pyridine ring. In a 3-substituted 2,6-dichloropyridine (such as 2,6-dichloro-3-trifluoromethylpyridine), the C3 substituent breaks the symmetry:

  • Electronic Bias (LUMO Control): Quantum mechanical profiling shows that the Lowest Unoccupied Molecular Orbital (LUMO) has a primary lobe centered on the C6-Cl carbon, while the LUMO+1 is centered on the C2-Cl carbon. Consequently, the activation energy (

    
    ) for nucleophilic attack is inherently lower at C6 [2].
    
  • Steric Bias: The C3 substituent physically shields the adjacent C2 position, making the C6 position the kinetically favored site for bulky nucleophiles or bulky transition-metal catalysts.

G Start 3-Substituted 2,6-Dichloropyridine SNAr Nucleophilic Aromatic Substitution (SNAr) Start->SNAr Nucleophiles (Amines, Alkoxides) CrossCoupling Pd-Catalyzed Cross-Coupling Start->CrossCoupling Organometallics (Boronic Acids, Amines) Solvent Solvent H-Bond Acceptor Ability (Beta) SNAr->Solvent Sterics Steric Hindrance (C3 Substituent) SNAr->Sterics Ligand Ligand Selection (Bite Angle & Bulk) CrossCoupling->Ligand HighBeta High Beta Solvent (e.g., DMF, DMSO) Solvent->HighBeta LowBeta Low Beta Solvent (e.g., Toluene, DCM) Solvent->LowBeta C6_SNAr Favors C6 Substitution (Less Sterically Hindered) Sterics->C6_SNAr HighBeta->C6_SNAr C2_SNAr Favors C2 Substitution (H-Bond Directed) LowBeta->C2_SNAr Bulky Bulky/Monodentate (e.g., XPhos) Ligand->Bulky Bidentate Bidentate/Rigid (e.g., Xantphos, dppf) Ligand->Bidentate C6_CC Favors C6 Coupling (Steric Relief) Bulky->C6_CC C2_CC Favors C2 Coupling (Electronic Preference) Bidentate->C2_CC

Decision tree for C2 vs C6 regioselective substitution in 3-substituted 2,6-dichloropyridines.

Troubleshooting Guides & FAQs

Q1: I am performing an SNAr on 2,6-dichloro-3-trifluoromethylpyridine with a primary amine, but I am getting a 1:1 mixture of C2 and C6 isomers. How do I push the selectivity entirely to C6? A: Your solvent is likely enabling a competing transition state. Regioselectivity in SNAr is highly dependent on the solvent's hydrogen-bond acceptor ability (


 parameter) [1]. If you are using a low-

solvent (like DCM or Toluene), the amine nucleophile can hydrogen-bond with the C3-substituent (if it contains electronegative atoms like fluorine), which artificially directs attack to the sterically hindered C2 position. Solution: Switch to a high-

polar aprotic solvent like DMF or DMSO. These solvents strongly solvate the nucleophile, breaking any pre-reaction hydrogen bonding. This allows the reaction to be governed purely by orbital thermodynamics and steric relief, driving substitution cleanly to the C6 position [2] [3].

Q2: I need to achieve selective C2 amination via a Buchwald-Hartwig cross-coupling, but the catalyst keeps reacting at the less hindered C6 position. What should I do? A: Standard palladium catalysts default to the kinetically accessible C6 position to avoid steric clash with the C3 group. To override this innate bias, you must manipulate the catalyst's coordination sphere. Solution: Utilize a bidentate ligand with a wide bite angle, such as Xantphos, which has proven highly effective for C2-selective amination. Alternatively, use an


-acetyl-masked aminoarene. The acetyl group acts as a transient directing group, coordinating to the Pd(II) center and locking the oxidative addition complex near the C2-Cl bond [4].

Q3: My Suzuki-Miyaura coupling is yielding 2,6-diaryl double-addition products instead of the desired mono-coupled product. How do I restrict the reaction? A: This is a statistical and mechanistic challenge known as "ring-walking." Once the first oxidative addition and reductive elimination occur, the resulting mono-coupled intermediate remains associated with the electron-rich palladium catalyst, rapidly triggering a second oxidative addition before the product can dissociate. Solution: First, enforce a strict 1:1 stoichiometric ratio of the boronic acid to the dichloropyridine. Second, switch to a ligand with a high binding constant to Palladium (e.g., dppf or XPhos). These ligands accelerate the reductive elimination step and promote rapid dissociation of the mono-coupled product from the metal center, terminating the catalytic cycle before a second addition can occur [6].

Quantitative Data Presentation

The following tables summarize the empirical parameters required to engineer your desired regioselectivity.

Table 1: Impact of Solvent -Parameters on SNAr Regioselectivity
Solvent ClassExample Solvents

Parameter
Dominant RegioisomerMechanistic Causality
High-

(Polar Aprotic)
DMF, DMSO, NMP> 0.65C6 Substitution Strong solvation of the nucleophile prevents H-bonding with the C3 group. Reaction follows LUMO energy preference (C6).
Low-

(Non-Polar)
Toluene, DCM, Hexane< 0.20C2 Substitution Poor nucleophile solvation allows intramolecular H-bonding between the incoming amine and the C3-substituent, directing attack to C2.
Table 2: Ligand Architecture Effects in Pd-Catalyzed Cross-Coupling
Ligand ArchitectureExamplesTarget PositionMechanistic Causality
Bulky Monodentate XPhos, SPhos, IPr (NHC)C6 The large steric profile of the ligand forces the Pd(0) species to undergo oxidative addition at the least sterically hindered C-Cl bond.
Rigid Bidentate Xantphos, dppfC2 Wide bite angles restrict the geometry of the Pd intermediate, overriding steric bias and favoring the electronically distinct C2 position.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to subsequent synthetic steps without confirming the In-Process Control (IPC) metrics.

Protocol A: Regioselective C6-Amination via SNAr

Objective: Synthesize 6-amino-2-chloro-3-substituted pyridine with >95:5 regioselectivity.

  • Preparation: In an oven-dried flask under nitrogen, dissolve 1.0 equivalent of 2,6-dichloro-3-trifluoromethylpyridine in anhydrous DMF (0.2 M concentration).

  • Reagent Addition: Add 2.5 equivalents of anhydrous

    
    , followed by 1.1 equivalents of the amine nucleophile (e.g., 
    
    
    
    -benzylmethylamine).
  • Reaction: Stir the suspension at 60 °C for 4–6 hours.

  • System Validation & IPC (LC-MS): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

    • Self-Validation Check: The C6-isomer will elute earlier than the C2-isomer on a reverse-phase C18 column due to the lack of intramolecular hydrogen bonding. Ensure the peak area ratio is >95:5 before quenching.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially with water (3x) and brine (1x) to remove DMF. Dry over

    
     and concentrate in vacuo.
    
  • Structural Confirmation (NMR): In

    
     NMR (DMSO-
    
    
    
    ), the C4 and C5 protons of the C6-substituted product will appear as two distinct doublets with an ortho-coupling constant (
    
    
    Hz). If substitution occurred at C2, the electronic deshielding of the C4 proton would shift it significantly downfield (>8.2 ppm).
Protocol B: C2-Selective Buchwald-Hartwig Amination

Objective: Achieve mono-amination at the sterically hindered C2 position using a masking strategy.

  • Degassing: In a Schlenk tube, combine 1.0 eq of 3-substituted 2,6-dichloropyridine, 1.0 eq of

    
    -acetyl-masked aminoarene, 2.0 eq of 
    
    
    
    , 0.05 eq of
    
    
    , and 0.05 eq of Xantphos. Suspend in anhydrous 1,4-dioxane (0.1 M). Sparge the mixture with Argon for 15 minutes.
  • Heating: Seal the tube and heat to 90 °C for 12 hours. The acetyl group will direct the palladium catalyst to the adjacent C2 position [4].

  • System Validation & IPC (TLC/GC-MS): Monitor the disappearance of the starting material.

    • Self-Validation Check: GC-MS must show a single mass peak corresponding to the mono-coupled product. If a mass corresponding to a di-coupled product (+Ar-NHAc x2) exceeds 5%, lower the temperature to 80 °C for future runs to suppress "ring-walking" [6].

  • Workup & Deprotection: Filter the mixture through a Celite pad, washing with EtOAc. Concentrate the filtrate. To remove the acetyl directing group, dissolve the crude intermediate in MeOH, add 2.0 M NaOH (aq), and reflux for 2 hours until deprotection is complete.

References

  • WuXi AppTec. "Correlating Activation Energy with Relevant Orbital Energy." WuXi Biology. Available at: [Link]

  • Horikawa, T., Hirokawa, Y., & Kato, S. "A Practical Preparation of Methyl 2-Methoxy-6-methylaminopyridine-3-carboxylate from 2,6-Dichloro-3-trifluoromethylpyridine." Chemical and Pharmaceutical Bulletin, 49(12), 1621-1627. Available at:[Link]

  • Schröter, S., et al. "Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles." Tetrahedron, 61(9), 2245-2267. Available at: [Link]

Optimization

Technical Support Center: Navigating the Challenges of Cross-Coupling with Electron-Deficient Pyridines

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to addre...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of low yields in cross-coupling reactions involving electron-deficient pyridines. Our aim is to equip you with the scientific understanding and practical protocols to overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why do my cross-coupling reactions with electron-deficient pyridines consistently result in low yields?

A1: The inherent electronic properties of electron-deficient pyridines present a unique set of challenges in transition-metal-catalyzed cross-coupling reactions. The primary reasons for low yields can be attributed to two key factors:

  • Pyridine Nitrogen-Catalyst Interaction: The lone pair of electrons on the pyridine nitrogen atom can coordinate to the palladium catalyst. This coordination can lead to catalyst inhibition or deactivation, effectively slowing down or halting the catalytic cycle.[1][2][3]

  • Reduced Reactivity of the Pyridine Ring: The electron-withdrawing nature of the nitrogen atom, often compounded by other electron-withdrawing substituents, deactivates the pyridine ring. This makes the crucial oxidative addition step of the catalytic cycle more challenging, particularly with less reactive coupling partners like aryl chlorides.[1][2]

Q2: I suspect catalyst deactivation is the main issue. What are the common signs and how can I mitigate this?

A2: Catalyst deactivation is a frequent culprit. Visually, you might observe the formation of palladium black (a fine black precipitate of elemental palladium), which indicates the catalyst has fallen out of the catalytic cycle. To mitigate this:

  • Ligand Selection is Crucial: Employ bulky, electron-rich phosphine ligands. These ligands stabilize the palladium center, promote the desired oxidative addition and reductive elimination steps, and can sterically hinder the pyridine nitrogen from coordinating to the metal.[3][4][5] Ligands like XPhos, SPhos, RuPhos, and BrettPhos are excellent starting points for challenging couplings.[4][5]

  • Consider Precatalysts: Instead of generating the active Pd(0) species in situ from sources like Pd(OAc)₂, consider using well-defined palladium precatalysts. These complexes are more stable and provide a more consistent concentration of the active catalyst, leading to more reproducible results.[4][6]

Q3: My reaction with a chloropyridine is particularly sluggish. What adjustments should I consider?

A3: Chloropyridines are notoriously less reactive than their bromo or iodo counterparts due to the stronger C-Cl bond, making oxidative addition the rate-limiting step.[1] To overcome this:

  • Employ a More Active Catalyst System: A highly active catalyst is often required. This typically involves the use of specialized, bulky, and electron-rich ligands that can facilitate the cleavage of the strong C-Cl bond.[1][7]

  • Higher Reaction Temperatures: Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier for oxidative addition. However, this must be balanced with the stability of your substrates and catalyst.

  • Choice of Base and Solvent: The interplay between the base and solvent is critical. A stronger base might be necessary to promote the catalytic cycle, but care must be taken to avoid decomposition of starting materials.

Troubleshooting Guides: A Systematic Approach

When faced with a low-yielding reaction, a systematic approach to troubleshooting is essential. The following guides are designed to help you logically diagnose and resolve common issues.

Guide 1: Suzuki-Miyaura Coupling Issues

The Suzuki-Miyaura coupling is a powerful tool, but electron-deficient pyridines can introduce complications.

This often points to an issue with one of the key steps in the catalytic cycle.

Troubleshooting Workflow:

start Low Yield in Suzuki Coupling check_catalyst Is the catalyst system active enough for a chloropyridine? start->check_catalyst check_base Is the base appropriate and sufficiently strong? check_catalyst->check_base If yes solution_catalyst Switch to a more electron-rich and bulky ligand (e.g., SPhos, XPhos) and consider a precatalyst. check_catalyst->solution_catalyst If no check_boronic_acid Is protodeboronation a significant side reaction? check_base->check_boronic_acid If yes solution_base Screen stronger bases like K3PO4 or Cs2CO3. Ensure the base is anhydrous and finely powdered. check_base->solution_base If no check_conditions Are the reaction conditions (temperature, solvent, inertness) optimal? check_boronic_acid->check_conditions If no solution_boronic_acid Use a boronic acid pinacol ester or a trifluoroborate salt instead of the free boronic acid. Use anhydrous solvents. check_boronic_acid->solution_boronic_acid If yes solution_conditions Ensure rigorous degassing of solvents and maintain a strict inert atmosphere. Screen different anhydrous solvents (e.g., dioxane, toluene, THF). Cautiously increase the reaction temperature. check_conditions->solution_conditions

Caption: Troubleshooting workflow for low-yield Suzuki couplings.

  • Protodeboronation: This side reaction, where the boronic acid group is replaced by a hydrogen, is often promoted by water and certain bases.[1] Using anhydrous solvents and carefully selecting the base can minimize this.

  • Base Selection: The base's primary role is to activate the boronic acid to form a more nucleophilic boronate species.[2] The choice of base can significantly impact the reaction rate and yield.

BaseCommon Applications & Considerations
K₂CO₃ A common and mild base, often used with more reactive aryl bromides and iodides. May not be strong enough for challenging couplings.
K₃PO₄ A stronger base that is often effective for less reactive aryl chlorides and electron-deficient systems.[1][7]
Cs₂CO₃ A strong base that can be highly effective but is also more expensive. Often used when other bases fail.[2][4]
Guide 2: Buchwald-Hartwig Amination Challenges

The Buchwald-Hartwig amination is essential for C-N bond formation, but the basicity of both the amine and the pyridine can be problematic.

This side reaction, where the halogen is replaced by hydrogen, can compete with the desired amination.

Troubleshooting Workflow:

start Hydrodehalogenation in Buchwald-Hartwig check_ligand Is the ligand promoting reductive elimination over side reactions? start->check_ligand check_base Is the base strength and type appropriate? check_ligand->check_base If yes solution_ligand Use bulky, electron-rich biarylphosphine ligands (e.g., BrettPhos, RuPhos) to accelerate reductive elimination. check_ligand->solution_ligand If no check_amine Is the amine coupling partner stable under the reaction conditions? check_base->check_amine If yes solution_base Use a strong, non-nucleophilic base like NaOtBu or LHMDS. Ensure it is added under inert conditions. check_base->solution_base If no solution_amine Consider protecting sensitive functional groups on the amine. Ensure the amine is pure and dry. check_amine->solution_amine

Caption: Mitigating hydrodehalogenation in Buchwald-Hartwig aminations.

  • Strongly Basic Conditions: These reactions typically require a strong, non-nucleophilic base to deprotonate the amine.[5] Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[5]

  • Ligand Design: Ligands for Buchwald-Hartwig aminations are specifically designed to be bulky and electron-rich to facilitate the challenging C-N bond-forming reductive elimination step.[5][6]

Experimental Protocols

Protocol 1: General Procedure for a Screening Suzuki-Miyaura Coupling of a Chloropyridine

This protocol provides a robust starting point for the optimization of a challenging Suzuki-Miyaura coupling.

Materials:

  • Electron-deficient chloropyridine (1.0 equiv)

  • Arylboronic acid or pinacol ester (1.2 - 1.5 equiv)

  • Palladium precatalyst (e.g., XPhos Pd G3, 2-5 mol%)

  • Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

  • Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

Procedure:

  • Reaction Setup: To a dry Schlenk tube or reaction vial under an inert atmosphere (argon or nitrogen), add the chloropyridine, the boronic acid derivative, the base, and the palladium precatalyst.

  • Inert Atmosphere: Seal the vessel and evacuate and backfill with the inert gas three times to ensure all oxygen is removed.[7]

  • Solvent Addition: Add the degassed solvent via syringe. The solvent should be sparged with an inert gas for at least 30 minutes prior to use.[7]

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[1]

  • Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[1]

  • Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine.[1]

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

References

  • Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine.
  • ResearchGate. (2025, October 16). (PDF) Recent Advances in the Synthesis of N-Containing Heteroaromatics via Heterogeneously Transition Metal Catalysed Cross-Coupling Reactions.
  • Benchchem. (n.d.). Impact of base and solvent choice on 2-Chloropyridine-3-boronic acid reactions.
  • Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
  • ChemRxiv. (n.d.). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture.
  • Meringdal, J. W., & Menche, D. (2025, May 20). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews, 54, 5746-5765. [Link]

  • ChemRxiv. (n.d.). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture.
  • (2025, August 6). Negishi coupling of 2-pyridylzinc bromide—paradigm shift in cross-coupling chemistry?
  • (n.d.). Reactivity of 3-Iodoimidazo[1,2- a ]pyridines Using a Suzuki-Type Cross-Coupling Reaction. Molecules.
  • ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions.
  • ResearchGate. (n.d.). Structural and Mechanistic Aspects of Palladium‐Catalyzed Cross‐Coupling.
  • Benchchem. (n.d.). Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling Reactions of Pyrazolo[4,3-c]pyridines.
  • Benchchem. (n.d.). troubleshooting common issues in furo[2,3-b]pyridine cross-coupling reactions.
  • Corless, A. C., & Taylor, R. J. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future.
  • Denmark, S. E., & Smith, R. C. (2009, February 6). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Journal of the American Chemical Society.
  • Benchchem. (n.d.). Troubleshooting low yield in pyridine functionalization.

Sources

Troubleshooting

Purification of (2,6-Dichloro-4-methylpyridin-3-yl)methanol from trichlorinated byproducts

Executive Summary & Problem Definition The Challenge: Synthesizing (2,6-Dichloro-4-methylpyridin-3-yl)methanol (Target) often yields a persistent "trichloro" impurity, typically (2,5,6-Trichloro-4-methylpyridin-3-yl)meth...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Problem Definition

The Challenge: Synthesizing (2,6-Dichloro-4-methylpyridin-3-yl)methanol (Target) often yields a persistent "trichloro" impurity, typically (2,5,6-Trichloro-4-methylpyridin-3-yl)methanol .[1]

This impurity arises during the chlorination of the pyridine ring precursor (e.g., 2,6-dichloro-4-methylnicotinonitrile synthesis) where the vacant C5 position is over-chlorinated.[1] Because both molecules are lipophilic, weak bases with nearly identical polarities, standard C18 flash chromatography often fails to resolve them effectively.[1]

The Solution: This guide details three validated purification protocols ranging from high-throughput chromatography to scalable crystallization, grounded in the slight physicochemical differences between the di-chloro and tri-chloro species.[1]

Diagnostic Module: Know Your Enemy

Before attempting purification, you must confirm the identity and ratio of the impurity.[1]

Q: How do I definitively distinguish the target from the trichloro impurity?

A: 1H NMR is the gold standard.

  • Target (Di-chloro): Look for a distinct aromatic singlet at δ 7.2–7.5 ppm (depending on solvent, usually CDCl3 or DMSO-d6).[1] This corresponds to the proton at the C5 position .[1]

  • Impurity (Tri-chloro): This molecule has no aromatic protons .[1] If your aromatic region integrates to <1.0 relative to the methyl group (which integrates to 3.0), you have contamination.[1]

Q: Why are they co-eluting on my HPLC?

A: Both compounds are highly lipophilic halogenated pyridines.[1] On a standard C18 column, the hydrophobic interaction dominates, masking the subtle steric differences.[1]

  • Recommendation: Switch to a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.[1] These phases interact via

    
    -
    
    
    
    stacking.[1] The extra chlorine on the impurity alters the electron density of the ring, often increasing retention time relative to the target on PFP phases.[1]

Decision Matrix: Purification Workflow

Use the following logic to select the optimal purification method for your scale and purity profile.

PurificationWorkflow Start Crude Mixture Analysis (HPLC/NMR) Decision Impurity Level? Start->Decision HighImpurity >10% Trichloro Impurity Decision->HighImpurity LowImpurity <10% Trichloro Impurity Decision->LowImpurity MethodA Method A: Flash Chromatography (Silica Gel, 10-20% EtOAc/Hex) HighImpurity->MethodA Small Scale (<5g) MethodC Method C: Acid-Base Wash (Exploiting pKa) HighImpurity->MethodC Large Scale (>5g) MethodB Method B: Recrystallization (Heptane/EtOAc) LowImpurity->MethodB Scalable Final Final Purity Check (>98%) MethodA->Final MethodB->Final MethodC->Final

Caption: Workflow for selecting purification strategy based on impurity load and scale.

Validated Purification Protocols

Method A: Silica Gel Chromatography (Small Scale / High Purity)

Best for: <5g scale, removing <15% impurity.[1]

The extra chlorine atom on the impurity slightly increases lipophilicity but also creates steric bulk.[1] Standard Normal Phase (NP) silica is often more effective than Reverse Phase (RP) because the interaction with surface silanols is sensitive to the basicity of the pyridine nitrogen.[1]

Protocol:

  • Stationary Phase: High-performance Silica Gel (40–63 µm).[1]

  • Mobile Phase: Hexane : Ethyl Acetate .[1]

  • Gradient:

    • Equilibrate at 100% Hexane.[1]

    • Ramp to 10% EtOAc over 5 CV (Column Volumes).

    • Hold at 10% EtOAc for 3 CV.[1]

    • Slow ramp to 20% EtOAc over 10 CV.[1]

  • Elution Order: The Trichloro impurity (less polar, less basic) typically elutes first .[1] The Target (more polar) elutes second .[1]

Expert Tip: If separation is poor, add 1% Triethylamine (TEA) to the mobile phase.[1] This neutralizes acidic sites on the silica, sharpening the peaks of these basic pyridine derivatives.[1]

Method B: Recrystallization (Scalable)

Best for: >5g scale, final polishing.[1]

Crystallization relies on the disruption of the crystal lattice by the "wrong" molecule.[1] The symmetrical nature of the di-chloro target often allows it to pack better than the asymmetric trichloro impurity (if it is the 2,3,6-isomer) or vice versa.[1]

Protocol:

  • Solvent System: Heptane / Ethyl Acetate (5:1) .

  • Dissolve crude solid in minimal hot EtOAc (approx. 60°C).

  • Slowly add hot Heptane until slight turbidity persists.

  • Add a drop of EtOAc to clear the solution.[1]

  • Allow to cool to Room Temperature (RT) slowly (2–4 hours).

  • Chill to 0°C for 1 hour.

  • Filter and wash with cold Heptane.[1]

Data Comparison Table:

PropertyTarget (Di-chloro)Impurity (Tri-chloro)Impact on Purification
Molecular Weight ~192.04 g/mol ~226.49 g/mol Minimal (Size exclusion fails)
Basicity (pKa) Weak Base (~2-3)Very Weak Base (<1)Key Differentiator (See Method C)
Polarity ModerateLow (More Lipophilic)Elutes later on NP Silica
Aromatic Protons 1 (Singlet)0NMR Diagnostic
Method C: Acid-Base "Tuning" (The Expert Trick)

Best for: Removing gross amounts of trichloro impurity before chromatography.[1]

Theory: Chlorine is electron-withdrawing.[1] Adding a third chlorine to the pyridine ring significantly lowers the pKa of the pyridine nitrogen.[1]

  • Target (Di-Cl): Slightly more basic.

  • Impurity (Tri-Cl): Less basic (almost neutral).[1]

Protocol:

  • Dissolve the mixture in Dichloromethane (DCM) .

  • Extract with 1.0 M HCl .

    • Mechanism:[1] The Target protonates and moves into the aqueous layer.[1] The Impurity (being less basic) is less likely to protonate fully and remains partially in the organic layer.[1]

    • Warning: This requires careful titration.[1] If the acid is too strong, both protonate.[1] If too weak, neither protonate.[1]

  • Optimization: If 1.0 M HCl pulls both into water, try 0.1 M HCl or a Citrate Buffer (pH 3–4).[1]

  • Wash the aqueous layer (containing Target) with fresh DCM to remove entrained impurity.[1]

  • Basify the aqueous layer (pH > 9) with NaOH and extract the pure Target back into DCM.[1]

Troubleshooting & FAQs

Q: My product is an oil, but the literature says it should be a solid. What happened?

A: This "oiling out" is a classic sign of eutectic impurity mixtures .[1] Even 5% of the trichloro byproduct can depress the melting point significantly.[1]

  • Fix: Do not attempt to recrystallize the oil directly.[1] Run a fast "filtration column" (Method A) to boost purity to >90%, then attempt Method B (Recrystallization).[1]

Q: Can I use UV detection to trigger fraction collection?

A: Yes, but be careful. Both molecules have strong absorbance at 254 nm (aromatic ring).[1] They likely have different extinction coefficients.[1]

  • Fix: Use a dual-wavelength detector.[1] Monitor 254 nm and 280 nm .[1] The ratio of Abs254/Abs280 often differs between the two species, allowing you to distinguish the peak shoulder even if they overlap.[1]

Q: I see a third impurity eluting very early. What is it?

A: If you synthesized the target via reduction of an ester or nitrile, this is likely the unreacted starting material or the 2,6-dichloro-4-methylpyridine (over-reduced, alcohol group lost).[1]

  • Fix: These are much less polar than the alcohol target.[1] A simple Hexane wash of your crude solid will often remove them.[1]

References

  • Synthesis & Properties of Chloropyridines

    • Source: ChemicalBook & PubChem.[1]

    • Context: General physical properties and synthesis routes for 2,6-dichloro-4-methylpyridine deriv
    • Link: (Note: Isomer reference for property comparison).[1]

  • Chromatographic Separation of Halogenated Pyridines

    • Source: BenchChem Protocols.[1]

    • Context: Standard protocols for silica gel purification of chloropyridin-ols and methanols using EtOAc/Hexane gradients.[1]

    • Link:[1]

  • Impurity Profiling in Pyridine Synthesis

    • Source: Google Patents (CN104478794A).[1]

    • Context: Identifies "2,3,6-trichloropyridine" as a key byproduct in the chlorination of pyridine precursors, confirming the mechanism of over-chlorin
    • Link:[1]

  • General Safety & Handling

    • Source: Sigma-Aldrich Safety Data Sheets.[1]

    • Context: Handling precautions for (2,6-Dichloro-4-methylpyridin-3-yl)methanol (H302, H315).[1]

    • Link:[1]

Sources

Optimization

Optimizing solvent effects for regioselective SNAr on dichloropyridines

This is Dr. Aris Thorne , Senior Application Scientist at the Chemical Process Optimization Center.

Author: BenchChem Technical Support Team. Date: March 2026

This is Dr. Aris Thorne , Senior Application Scientist at the Chemical Process Optimization Center.

I have structured this guide to move beyond generic textbook advice. We will focus on the 2,4-dichloropyridine scaffold as our primary case study due to its ubiquity in drug discovery, while referencing the 2,6-dichloro-3-substituted systems where solvent effects are most dramatic.

Mission: To provide actionable, mechanistic-based solutions for controlling regioselectivity in nucleophilic aromatic substitution (


) of polychlorinated pyridines.
Current Status:  Operational.

Module 1: Diagnostic Hub (Troubleshooting)

User Issue: "I am reacting 2,4-dichloropyridine with a primary amine, but I'm seeing a mixture of isomers or poor conversion."

Q1: Which isomer is the "Kinetic Product" and which is the "Thermodynamic Product"?

Dr. Thorne: In


 of 2,4-dichloropyridine, this is a trick question. Both C2 and C4 substitutions are effectively irreversible under standard conditions. The ratio is determined by Relative Rates (

)
, not thermodynamic equilibrium.
  • The Rule: The C4-position is electronically favored for

    
    .[1]
    
  • The Mechanism: Attack at C4 forms a Meisenheimer complex where the negative charge is delocalized onto the ring Nitrogen (para-relationship). Attack at C2 also places charge on Nitrogen, but the C4 intermediate is generally lower in energy due to extended conjugation and less steric hindrance from the adjacent Nitrogen lone pair repulsion.

  • The "Ghost" Isomer: If you are targeting the C2-isomer using standard

    
     (heat + base), you are fighting physics. You will likely get a 90:10 to 99:1 mixture favoring C4.
    
Q2: My LCMS shows a 15% impurity of the "wrong" isomer. How do I fix this using solvents?

Dr. Thorne: If you are targeting C4 but seeing C2 impurities, your reaction is likely too "hot" or the solvent is non-selective.

Troubleshooting Protocol:

  • Switch to Polar Aprotic (DMSO/DMF/NMP): These solvents stabilize the anionic Meisenheimer complex. Because the C4-transition state is more charge-delocalized, polar aprotic solvents often lower the activation energy for C4 more than for C2, enhancing selectivity.

  • Lower the Temperature: Selectivity (

    
    ) is a function of the difference in activation energies (
    
    
    
    ).
    
    
    As
    
    
    decreases, the selectivity term dominates. Run the reaction at 0°C or -20°C in DMF.
  • Protic Solvent Warning: Avoid Ethanol/Methanol if selectivity is poor. H-bonding to the nucleophile makes it "larger" (effective steric bulk) and harder to attack the sterically sensitive C2 position, which should help C4 selectivity, but H-bonding to the Pyridine Nitrogen can activate the C2 position via inductive effects (Ortho-effect). The results in alcohols are often messier.

Q3: I absolutely need the C2-isomer of 2,4-dichloropyridine. Can I tune the solvent to get it?

Dr. Thorne: Stop. Do not try to optimize


 for this.
If you need the C2-amino product from 2,4-dichloropyridine, you must switch mechanisms entirely.
  • Solution: Use Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig) .[1]

  • Why: Pd oxidative addition prefers the C2-Cl bond (more electron-deficient/weaker bond) or is directed by the Pyridine N (chelation).

  • Recommendation: Use

    
    , Xantphos, and Toluene.[1] This will give you >98% C2-selectivity.
    

Module 2: Optimization Protocols (The "How-To")

Workflow A: Maximizing C4-Selectivity (Standard )

Target: >99:1 C4:C2 ratio.

ParameterRecommendationMechanistic Rationale
Solvent Acetonitrile (MeCN) or DMF MeCN offers a clean profile; DMF accelerates the rate if the nucleophile is sluggish.
Base DIPEA (Hunig's Base)Non-nucleophilic. Carbonate bases (

) in DMF can sometimes cause hydrolysis of the chloride to a pyridone (OH substitution).
Temp 0°C to RT Kinetic control favors the lower energy transition state (C4). Heating erodes selectivity.
Concentration 0.5 M - 1.0 M High concentration favors intermolecular reaction over side reactions.
Workflow B: The "Solvent Switch" (2,6-dichloro-3-EWG systems)

Target: Controlling regioselectivity in 2,6-dichloropyridines with a 3-substituent (e.g., Ester, CN). Here, solvent effects are profound because the electronic difference between C2 and C6 is subtle.

  • Scenario: 2,6-dichloro-3-methoxycarbonylpyridine + Amine.[2]

  • Path A (Non-Polar/Low Dielectric): DCM or Toluene

    
     Favors C2 substitution  (Ortho to ester).
    
    • Reason: H-bonding between the incoming amine and the ester carbonyl directs the nucleophile to the ortho position.

  • Path B (Polar Aprotic): DMSO

    
     Favors C6 substitution  (Meta to ester).
    
    • Reason: DMSO disrupts the H-bond directing effect. Sterics of the ester group then dominate, pushing attack to the distal C6 position.

Module 3: Visualization & Logic

Decision Tree: Solvent & Method Selection

SNAr_Optimization Start Substrate: 2,4-Dichloropyridine Target Which Isomer is Desired? Start->Target C4_Target Target: C4-Amino (Para to N) Target->C4_Target Standard C2_Target Target: C2-Amino (Ortho to N) Target->C2_Target Inverted Method_C4 Mechanism: Classical SNAr C4_Target->Method_C4 Method_C2 Mechanism: Pd-Catalysis (Buchwald) C2_Target->Method_C2 Solvent_C4 Solvent: MeCN or DMF Temp: 0°C -> RT Method_C4->Solvent_C4 Solvent_C2 Solvent: Toluene/Dioxane Ligand: Xantphos Method_C2->Solvent_C2 Impurity Issue: C2 Impurity observed? Solvent_C4->Impurity Fix 1. Switch to lower polarity (THF) 2. Lower Temperature 3. Check Nucleophile Sterics Impurity->Fix Yes

Caption: Strategic workflow for selecting reaction conditions based on the desired regioisomer of 2,4-dichloropyridine.

Module 4: Deep Dive FAQ (Mechanistic Causality)

Q: Why does DMSO accelerate the reaction but sometimes erode selectivity compared to THF?

Dr. Thorne: This comes down to the Solvation of the Nucleophile .

  • In THF (Non-polar/Weakly polar): The amine nucleophile is often aggregated or hydrogen-bonded to itself. It is less reactive ("clothed"). The reaction is slower, and the transition state must be highly organized. This organization often amplifies the electronic difference between C4 and C2, leading to higher selectivity.

  • In DMSO (Polar Aprotic): DMSO is a hydrogen-bond acceptor.[2] It breaks up amine aggregates but does not H-bond to the amine protons tightly (unlike alcohols). The nucleophile becomes "naked" and highly energetic.

    • Consequence: The Reactivity-Selectivity Principle applies. As the nucleophile becomes more reactive, it becomes less discriminating. It will attack the C2 position (which is less favorable but still electrophilic) more frequently than a "slow" nucleophile would, leading to a drop in the isomeric ratio (e.g., from 99:1 to 90:10).

Q: Can "On-Water" conditions help?

Dr. Thorne: Yes, surprisingly. Recent literature suggests that heterogeneous "on-water" conditions (where organic reactants float on water) can accelerate


 due to H-bonding at the interface stabilizing the polarized transition state.
  • Application: For 2,4-dichloropyridine, water often favors C4 strongly because the C2 position is more hydrophobic/shielded. However, for 2,3-dichloropyridine , reacting with thiols in refluxing water has been shown to uniquely favor the C2 position (the "Ortho" attack) due to specific solvation effects that are not present in organic solvents.

Q: What about 2,6-Dichloropyridine? It's symmetric.

Dr. Thorne: It is symmetric until you substitute C3. If you have 2,6-dichloro-3-nitropyridine :

  • Electronic Prediction: The C2 position is Ortho to the Nitro group (highly activated). The C6 position is Meta to the Nitro group (less activated).

  • Result:

    
     occurs exclusively at C2 .[3] Solvent tuning generally cannot overcome this massive electronic bias.
    

References

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley. (Standard text confirming C4 preference in pyridines).
  • Lérida, L., et al. (2022). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. Retrieved from [Link]

  • Organic Chemistry Portal.Nucleophilic Aromatic Substitution on Pyridines. (General reference for solvent effects).
  • St. Jean, D. J., et al. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Precision Chlorination of 4-Methylpyridine Scaffolds

Introduction Welcome to the Technical Support Center for pyridine functionalization. This guide addresses the two most critical challenges in the chlorination of 4-methylpyridine (4-picoline) derivatives: selectivity and...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Welcome to the Technical Support Center for pyridine functionalization. This guide addresses the two most critical challenges in the chlorination of 4-methylpyridine (4-picoline) derivatives: selectivity and stability .

Because the pyridine ring is electron-deficient, direct electrophilic chlorination is difficult.[1] Consequently, most protocols rely on either radical side-chain chlorination (to functionalize the methyl group) or N-oxide activation (to functionalize the ring). These two pathways have distinct mechanisms, side-reaction profiles, and troubleshooting steps.[1]

Module 1: Side-Chain Chlorination (Radical Pathway)

Target Product: 4-(Chloromethyl)pyridine (and its HCl salt) Primary Reagents: Sulfuryl Chloride (


), AIBN, or 

gas.[1][2][3]
The Core Problem: The "Runaway" Chlorination

The chlorination of the methyl group is a radical chain reaction.[4] The introduction of the first chlorine atom withdraws electrons, but often not enough to deactivate the methyl group against further radical attack, leading to mixtures of mono-, di-, and trichloromethyl derivatives.

Troubleshooting & FAQs

Q1: I am seeing high levels of di- and tri-chlorinated byproducts. How do I stop at the mono-chloride?

  • The Cause: Radical propagation kinetics favor continued reaction if the local concentration of chlorine radicals is high relative to the substrate.

  • The Fix:

    • Switch Reagents: If using

      
       gas, switch to Sulfuryl Chloride (
      
      
      
      )
      . It allows for precise stoichiometric control (1.0 - 1.1 equivalents).[1]
    • The "Salt Effect" Control: 4-picoline is a base. As the reaction proceeds, HCl is generated.[4][5][6][7]

      • Insight: The starting material (4-picoline) is more basic than the chlorinated product. It preferentially reacts with HCl to form the hydrochloride salt.

      • Critical Factor: The hydrochloride salt is unreactive toward radical chlorination due to electron withdrawal by the positively charged nitrogen.

      • Protocol Adjustment: You must maintain a specific pH window (often 0.5–3.[8]0) or add a controlled amount of base (like aqueous NaOH or carbonates) during the reaction to keep a portion of the substrate as the free base, available for reaction, without fully neutralizing the system which would accelerate polychlorination.

    • Conversion Limit: Stop the reaction at 70-80% conversion . It is thermodynamically easier to separate starting material from the product than to separate the di-chloro impurity.

Q2: My product turns into a black tar during workup. What happened?

  • The Cause: Self-Alkylation. 4-(chloromethyl)pyridine free base is highly unstable.[1] The pyridine nitrogen of one molecule nucleophilically attacks the alkyl chloride of another, leading to intermolecular polymerization.

  • The Fix: Never isolate the free base. Always isolate and store the product as the Hydrochloride Salt . The protonated nitrogen cannot act as a nucleophile.

    • Workup: If you neutralized to extract, immediately treat the organic layer with anhydrous HCl in dioxane/ether to precipitate the stable salt.

Standardized Protocol: Method
StepActionCritical Parameter
1 Dissolve 4-picoline in

or Chlorobenzene.
Solvent must be inert to radicals.
2 Add 1.1 eq Sulfuryl Chloride (

).
Do not excess.
3 Add AIBN (0.5 mol%) and heat to 60-70°C.Initiate radical flux.
4 Monitor via GC/HPLC every 30 mins. Stop when SM < 15-20%.
5 Cool to 0°C. Filter the precipitate.The product often precipitates as HCl salt directly.
6 Wash solid with cold acetone/ether.Removes unreacted

.
Pathway Visualization: Radical Selectivity

RadicalChlorination Start 4-Methylpyridine (Free Base) Radical Picolyl Radical Intermediate Start->Radical Initiator (AIBN) Salt Pyridinium HCl Salt (Inert to Reaction) Start->Salt + HCl (Byproduct) Mono 4-(Chloromethyl)pyridine (Target) Radical->Mono + Cl source DiTri Di/Tri-chloro Impurities Mono->DiTri Over-reaction Polymer Black Tar (Polymerization) Mono->Polymer If Free Base accumulates Salt->Start pH Adjustment

Caption: The "Salt Sink" effect (Blue) protects substrate but halts reaction.[1] Polymerization (Black) occurs if free base is uncontrolled.

Module 2: Ring Chlorination (N-Oxide Pathway)

Target Product: 2-Chloro-4-methylpyridine Primary Reagents:


 (for oxidation), 

(for rearrangement).[1]
The Core Problem: Regioselectivity on Deactivated Rings

Direct chlorination of the pyridine ring is nearly impossible. The standard solution is the Reissert-Henze rearrangement using N-oxides.[1] The oxygen atom on the nitrogen activates the ring at the 2- and 6-positions.

Troubleshooting & FAQs

Q3: The reaction with


 is uncontrollable and exotherms violently. 
  • The Cause: The reaction between Pyridine-N-oxide and

    
     generates a phosphorylated intermediate.[1] The subsequent chloride attack is highly exothermic.
    
  • The Fix:

    • Dilution: Do not run neat if scale >10g. Use

      
       or Toluene as a solvent.
      
    • Addition Rate: Add

      
       dropwise to the N-oxide solution at 0°C, then slowly warm to reflux.
      
    • Dryness: Ensure the N-oxide starting material is anhydrous . Water reacts violently with

      
       to form phosphoric acid, generating massive heat and HCl gas.
      

Q4: I am getting a mixture of 2-chloro and 4-chloro isomers.

  • The Explanation: For 4-methylpyridine N-oxide, the 4-position is blocked by the methyl group.[1] Therefore, chlorination occurs predominantly at the 2-position .[1]

  • Note: If you were starting with unsubstituted pyridine N-oxide, you would get a mixture of 2- and 4-chloro.[1] With 4-picoline, regioselectivity is naturally high (>90% 2-isomer) due to steric and electronic blocking at C4.[1]

Standardized Protocol: N-Oxide Rearrangement[1]
StepActionCritical Parameter
1 Oxidation: React 4-picoline with 30%

in Acetic Acid (70°C).
Ensure complete conversion to N-oxide.[1]
2 Workup: Strip Acetic Acid completely.Residual acid interferes with the next step.
3 Activation: Dissolve N-oxide in Toluene. Add

(1.5 eq) dropwise at 0-10°C.
Exotherm Control.
4 Rearrangement: Heat to reflux (100-110°C) for 4-6 hours.Required for Cl- migration.
5 Quench: Pour onto ice/water slowly.[1] Neutralize with

to pH 8.

hydrolysis is violent.
6 Extraction: Extract with DCM.Product is in the organic layer.
Pathway Visualization: Reissert-Henze Mechanism[1]

NOxidePathway SM 4-Methylpyridine N-Oxide Inter O-Phosphoryl Intermediate SM->Inter + POCl3 (Activation) TS Nucleophilic Attack (Cl- at C2) Inter->TS Cl- Attack Prod 2-Chloro-4-methylpyridine TS->Prod Elimination of PO2Cl2- Byprod Phosphoric Acid Byproducts TS->Byprod Hydrolysis

Caption: Activation of N-oxide by POCl3 allows nucleophilic attack at the 2-position.

References

  • European Patent Office. Method of side-chain chlorination of 2-chloro-methylpyridine.[1] EP0557967B1. (Detailed kinetics on salt formation vs. chlorination).

  • National Toxicology Program. Bioassay of 3-(chloromethyl)pyridine hydrochloride for possible carcinogenicity. (Contains synthesis and stability data for chloromethylpyridines). [Link]

  • Organic Chemistry Portal. Sulfuryl Chloride as a Versatile Chlorinating Agent.[9] [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to HPLC Method Development for Chlorinated Pyridine Alcohols

This guide provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of chlorinated pyridine alcohols. Moving beyond a simple ch...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for developing a robust High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of chlorinated pyridine alcohols. Moving beyond a simple checklist, we will explore the causal relationships between analyte chemistry, column selection, mobile phase composition, and data quality. The protocols herein are designed to be self-validating, ensuring scientific rigor and trustworthy results for researchers, scientists, and drug development professionals.

The Foundation: Understanding the Analyte

Chlorinated pyridine alcohols are a class of compounds characterized by a pyridine ring substituted with one or more chlorine atoms and at least one hydroxymethyl or hydroxyethyl group. These structural features dictate their chromatographic behavior.

  • The Pyridine Ring: The nitrogen atom in the pyridine ring has a pKa typically around 5.2.[1][2] This means its ionization state is highly dependent on the mobile phase pH. At a pH below the pKa, the nitrogen is protonated, making the molecule more polar and less retained in reversed-phase HPLC. Conversely, at a pH above the pKa, it is neutral, increasing its hydrophobicity and retention.[3][4][5]

  • Chlorine Substituents: Chlorine is an electron-withdrawing group that increases the hydrophobicity (logP) of the molecule. The number and position of chlorine atoms will significantly impact retention time; more chlorine atoms generally lead to longer retention.

  • Alcohol Group: The hydroxyl (-OH) group is polar and capable of hydrogen bonding. This functional group increases the overall polarity of the molecule, reducing its retention in reversed-phase chromatography.

  • UV Absorbance: The pyridine ring is an excellent chromophore, making UV detection a suitable choice. Aromatic molecules are strong absorbers, and a UV scan (e.g., using a Diode Array Detector, DAD) should be performed on a standard to determine the wavelength of maximum absorbance (λ-max) for optimal sensitivity, typically around 254-270 nm for pyridine derivatives.[6]

A successful method hinges on balancing these competing characteristics. The goal is to manipulate the mobile phase and stationary phase to exploit the subtle differences in polarity and ionization among the target analytes and any related impurities.

Strategic Selection of HPLC Components: A Comparative Approach

The choice of stationary and mobile phases is the most critical factor in achieving the desired separation.[7] A systematic comparison is essential.

Stationary Phase (Column) Comparison

The primary separation mechanism in reversed-phase HPLC is the partitioning of analytes between the mobile phase and the hydrophobic stationary phase.[7]

Column ChemistryPrinciple of InteractionAdvantages for Chlorinated Pyridine AlcoholsDisadvantages & Considerations
C18 (Octadecylsilane) Primarily hydrophobic (van der Waals) interactions.[7]Universal Starting Point: Good retention for a wide range of moderately polar compounds.[7] High surface area provides good loading capacity.Peak Tailing Risk: The basic pyridine nitrogen can interact with acidic residual silanol groups (Si-OH) on the silica surface, causing peak tailing.[8][9] This is a common issue for basic compounds.[9]
Phenyl-Hexyl Mixed-mode interactions: hydrophobic and π-π interactions with the aromatic ring.[7]Alternative Selectivity: The π-π interactions can provide unique selectivity for aromatic compounds like pyridines, potentially resolving isomers that co-elute on a C18 column.[7][10][11]May offer less hydrophobic retention than a C18 for highly chlorinated, non-planar analytes.
Polar-Embedded / End-capped C18 Hydrophobic interactions, with a polar group embedded in the alkyl chain or extensive end-capping to shield residual silanols.[12]Reduces Peak Tailing: Specifically designed to improve peak shape for basic compounds by minimizing silanol interactions.[12] Often compatible with highly aqueous mobile phases.[13]Selectivity might be different from traditional C18 phases, requiring re-optimization of the mobile phase.

Recommendation: Start with a modern, high-purity, end-capped C18 column. If peak tailing is observed for basic analytes or if isomeric resolution is insufficient, evaluate a Phenyl-Hexyl phase to leverage alternative π-π interactions.

Mobile Phase Optimization

The mobile phase modulates the retention and selectivity of the separation.

  • Organic Modifier (Solvent B): Acetonitrile vs. Methanol

    • Acetonitrile (ACN): Generally the preferred choice. It has a lower viscosity (leading to lower backpressure) and is a weaker solvent than methanol, often providing different selectivity.

    • Methanol: Can offer alternative selectivity due to its protic nature and ability to act as a hydrogen bond donor. It can sometimes improve the solubility of certain buffers.

  • Aqueous Component (Solvent A) and pH Control: The Critical Parameter Controlling the mobile phase pH is the most powerful tool for manipulating the retention of chlorinated pyridine alcohols.[3][14] The goal is to set the pH at least 1.5-2 units away from the analyte's pKa to ensure a single, stable ionic form and prevent peak distortion.[3][14][15]

pH StrategyEffect on Pyridine Nitrogen (pKa ~5.2)Chromatographic OutcomeRecommended Buffer (0.1% v/v)
Low pH (2.5 - 3.5) Fully protonated (positively charged).Reduced retention (elutes earlier). Excellent peak shape as silanol interactions are suppressed.[8][15]Formic Acid, Trifluoroacetic Acid (TFA), Phosphate Buffer
Mid pH (4.5 - 6.0) Mixture of protonated and neutral forms.AVOID. Leads to broad, split, or tailing peaks and unstable retention times.[3][14]Not Recommended
High pH (7.5 - 9.0) Fully neutral (unprotonated).Increased retention (elutes later).[4] Potential for peak tailing if using a standard C18 column due to silanol interactions.[15]Ammonium Bicarbonate, Ammonium Formate (Use a pH-stable column)

Recommendation: Begin method development at a low pH (e.g., 0.1% formic acid in water, pH ~2.7). This approach generally provides robust, reproducible separations with excellent peak shapes for basic compounds.

A Step-by-Step Workflow for Method Development

This workflow provides a logical progression from initial screening to a fully validated method.

HPLC_Method_Development cluster_0 Phase 1: Foundation & Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Validation A Analyte Characterization (pKa, logP, UV λ-max) B Initial Column & Mobile Phase Selection Column: C18 End-capped Mobile Phase A: 0.1% Formic Acid in H2O Mobile Phase B: Acetonitrile A->B C Gradient Screening Run a fast, wide gradient (e.g., 5-95% B in 15 min) B->C D Gradient Optimization Adjust slope around elution window for critical pairs C->D E Evaluate Alternative Selectivity (If needed) Test Phenyl-Hexyl Column or change organic modifier to Methanol D->E Poor Resolution? F Fine-Tuning Adjust Flow Rate (0.8-1.2 mL/min) Adjust Temperature (25-35°C) D->F Good Resolution E->F G System Suitability Test (SST) Inject standard 5x RSD of RT & Area < 2% F->G H Method Validation (ICH Q2(R1)) Specificity, Linearity, Accuracy, Precision, Robustness G->H I Final Method Documented H->I

Caption: A systematic workflow for HPLC method development.

Experimental Protocol: Initial Gradient Screening
  • System Preparation:

    • HPLC System: Quaternary or Binary Pump, Autosampler, Column Thermostat, Diode Array Detector.

    • Column: C18, 4.6 x 150 mm, 3.5 µm (or similar).

    • Mobile Phase A: 0.1% (v/v) Formic Acid in HPLC-grade Water.

    • Mobile Phase B: 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.

    • Seal Wash: 90:10 Water/Acetonitrile.

  • Instrumental Conditions:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Injection Volume: 5 µL.

    • Detection: 260 nm (or predetermined λ-max), with DAD scanning from 200-400 nm.

  • Gradient Program:

    • Time 0.0 min: 5% B

    • Time 15.0 min: 95% B

    • Time 17.0 min: 95% B

    • Time 17.1 min: 5% B

    • Time 20.0 min: 5% B (End Run)

  • Procedure:

    • Prepare a standard solution containing all target analytes and known impurities at a concentration of ~10 µg/mL in 50:50 Water/Acetonitrile.

    • Inject the standard and analyze the resulting chromatogram for peak count, approximate retention times, and peak shapes.

Troubleshooting Common Issues

Even with a systematic approach, challenges can arise. Peak tailing is the most common problem for basic analytes like pyridines.[8][9][16]

Troubleshooting_Peak_Tailing Troubleshooting Flowchart for Peak Tailing cluster_chem Chemical Problem cluster_phys Physical Problem Start Asymmetric Peak Observed (Tailing Factor > 1.5) CheckNeutral Inject a Neutral Compound (e.g., Toluene, Uracil) Start->CheckNeutral ChemTailing Neutral Peak is Symmetrical, Analyte Peak Tails CheckNeutral->ChemTailing Analyte Tailing Only PhysTailing Both Neutral and Analyte Peaks Tail CheckNeutral->PhysTailing All Peaks Tail Sol1 Cause: Secondary Silanol Interactions ChemTailing->Sol1 Sol1a Action: Use lower pH mobile phase (pH 2.5-3) to suppress silanol ionization. Sol1->Sol1a Sol1b Action: Switch to a highly end-capped or polar-embedded column. Sol1a->Sol1b Sol1c Action (Legacy): Add a competing base like Triethylamine (TEA) to the mobile phase. Sol1b->Sol1c Sol2 Cause: Extra-column volume or column void PhysTailing->Sol2 Sol2a Action: Check for voids at column inlet. Reverse-flush column (if permitted). Sol2->Sol2a Sol2b Action: Minimize tubing length and use narrow ID tubing (0.005"). Sol2a->Sol2b Sol2c Action: Replace column if bed has collapsed. Sol2b->Sol2c

Caption: A decision tree for diagnosing and solving peak tailing.

Method Validation: Ensuring Trustworthiness

Once an optimized method is established, it must be validated to prove it is suitable for its intended purpose.[17] Validation should be performed according to the International Council for Harmonisation (ICH) guideline Q2(R1).[17][18][19][20]

The key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: Demonstrating that the results are directly proportional to the concentration of the analyte in the sample.[17]

  • Accuracy: The closeness of the test results to the true value.[21]

  • Precision: The degree of scatter between a series of measurements (evaluated at repeatability and intermediate precision levels).[21]

  • Range: The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.[17]

  • Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±0.2 pH units, ±2°C).[21]

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively.[21]

A method that successfully passes these validation tests is considered robust, reliable, and scientifically sound.

References

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

  • Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. Available from: [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

  • Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Available from: [Link]

  • International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available from: [Link]

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC. Available from: [Link]

  • Agilent Technologies. Control pH During Method Development for Better Chromatography. Available from: [Link]

  • International Council for Harmonisation. Quality Guidelines. Available from: [Link]

  • GL Sciences. How to use analytical columns | 3. How to Increase Retention. Available from: [Link]

  • LCGC International. (2022, April 15). Back to Basics: The Role of pH in Retention and Selectivity. Available from: [Link]

  • Axion Labs. (2022, February 15). HPLC Peak Tailing. Available from: [Link]

  • Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Available from: [Link]

  • Element Lab Solutions. Peak Tailing in HPLC. Available from: [Link]

  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Available from: [Link]

  • LCGC International. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Available from: [Link]

  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. Available from: [Link]

  • LCGC International. (2020, November 11). Column Selection for Reversed-Phase HPLC. Available from: [Link]

  • Phenomenex. HPLC Column Selection Guide. Available from: [Link]

  • Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. Available from: [Link]

  • Defense Technical Information Center. Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Available from: [Link]

  • GL Sciences. 7. Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Available from: [Link]

  • ResearchGate. (2026, January 16). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Available from: [Link]

  • HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Available from: [Link]

  • PubChem. 3-Chloropyridine. Available from: [Link]

  • National Center for Biotechnology Information. Introduction - NTP Technical Report on the Toxicity Studies of o-Chloropyridine (CASRN 109-09-1) Administered Dermally and in Drinking Water to F344/N Rats and B6C3F1/N Mice. Available from: [Link]

  • ResearchGate. The DFT calculations of pKa values of the cationic acids of aniline and pyridine derivatives in common solvents. Available from: [Link]

  • PubMed. (2010, January 15). Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. Available from: [Link]

  • UAE University. (2018, December 15). Thermochemical parameters of chlorinated compounds of pyridine. Available from: [Link]

  • ResearchGate. (2021, June 1). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Available from: [Link]

  • Wikipedia. 2-Chloropyridine. Available from: [Link]

  • PubChem. Pyridine. Available from: [Link]

  • ResearchGate. Oxidation of Some Primary and Secondary Alcohols Using Pyridinium Chlorochromate. Available from: [Link]

  • ResearchGate. (2026, January 7). The Calculations of pKa Values of Selected Pyridinium and Its N-oxide Ions in Water and Acetonitrile. Available from: [Link]

  • National Institute of Standards and Technology. Pyridine, 2-chloro-. Available from: [Link]

Sources

Comparative

Distinguishing 2,6-dichloro from 2,4-dichloro pyridine isomers by NMR

This guide outlines the definitive NMR strategies for distinguishing 2,6-dichloropyridine from its isomer 2,4-dichloropyridine .[1][2] It is designed for researchers requiring unambiguous structural confirmation during s...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the definitive NMR strategies for distinguishing 2,6-dichloropyridine from its isomer 2,4-dichloropyridine .[1][2] It is designed for researchers requiring unambiguous structural confirmation during synthesis or quality control.[2]

Executive Summary

Differentiation between 2,6- and 2,4-dichloropyridine is a classic exercise in symmetry analysis.[1][2] The 2,6-isomer possesses a


 axis of symmetry, resulting in a simplified spectrum with equivalent protons and carbons.[1][2] The 2,4-isomer  lacks this symmetry (

only), rendering all nuclear environments magnetically distinct.[1][2]
  • 2,6-Dichloropyridine : 3 Signals (1H NMR), 3 Signals (13C NMR).[1][2]

  • 2,4-Dichloropyridine : 3 Signals (1H NMR, distinct pattern), 5 Signals (13C NMR).[1][2]

Theoretical Basis: Symmetry & Substitution

Feature2,6-Dichloropyridine 2,4-Dichloropyridine
Structure Symmetric (

)
Asymmetric (

)
Proton Environments 2 distinct types: [1][2][3][4]• H3 & H5 (Equivalent) • H4 (Unique)3 distinct types: • H3 (Unique) • H5 (Unique) • H6 (Unique)
Carbon Environments 3 distinct types: • C2 & C6 (Quaternary) • C3 & C5 (Methine) [2]• C4 (Methine)5 distinct types: [2]• C2, C4 (Quaternary) • C3, C5, C6 (Methine)

Comparative Analysis: 1H NMR Spectroscopy

The proton NMR spectrum provides the fastest identification method.[2] The key differentiator is the splitting pattern (multiplicity) and the coupling constants (


) .[2][3]
A. 2,6-Dichloropyridine (The Symmetric Case)

This molecule forms an


 spin system (often appearing as 

at high field).[2]
  • H4 (Para to N): Appears as a Triplet (

    
    ).[2][3] It couples to both H3 and H5 with an ortho-coupling constant (
    
    
    
    Hz).[2]
  • H3 / H5 (Meta to N): Appear as a Doublet (

    
    ).[2][3] They couple only to H4.[2]
    
  • Chemical Shift: H4 is typically deshielded relative to H3/H5 due to its position para to the nitrogen and meta to the chlorines.[2]

Experimental Data (


, 400 MHz): 
  • 
     7.66 ppm  (1H, t, 
    
    
    
    Hz, H-4)[1][2]
  • 
     7.31 ppm  (2H, d, 
    
    
    
    Hz, H-3, H-5)[1][2]
B. 2,4-Dichloropyridine (The Asymmetric Case)

This molecule forms an


 spin system.[2] All three protons are unique.[2]
  • H6 (Ortho to N): Most deshielded signal.[2] Appears as a Doublet (

    
    ) due to ortho-coupling with H5.[2]
    
  • H5 (Meta to N): Appears as a Doublet of Doublets (

    
    ).[2] It couples to H6 (ortho, large 
    
    
    
    ) and H3 (meta, small
    
    
    ).
  • H3 (Between Cls): Appears as a Doublet (

    
    ) or broad Singlet (
    
    
    
    ).[2] It couples to H5 (meta, small
    
    
    ).[1][2] Para-coupling to H6 is usually negligible.[2]

Predicted Data (


, 400 MHz): 
  • 
     ~8.35 ppm  (1H, d, 
    
    
    
    Hz, H-6) — Distinctive downfield shift due to N-atom.[1][2]
  • 
     ~7.40 ppm  (1H, d, 
    
    
    
    Hz, H-3) — Shielded by two ortho-Cl atoms.[1][2]
  • 
     ~7.25 ppm  (1H, dd, 
    
    
    
    Hz, H-5)[1][2]

Comparative Analysis: 13C NMR Spectroscopy

Carbon NMR is definitive if proton signals are overlapped or ambiguous due to impurities.[2]

IsomerNumber of SignalsAssignment Logic
2,6-Dichloro 3 Signals 1 signal for C2/C6 (quat), 1 for C4 (CH), 1 for C3/C5 (CH).[1][2]
2,4-Dichloro 5 Signals Every carbon is unique.[1][2] C2 and C4 are quaternary; C3, C5, C6 are CH.[1][2]

Key Diagnostic: Count the signals in the proton-decoupled 13C spectrum. 3 signals = 2,6-isomer; 5 signals = 2,4-isomer.[1][2]

Decision Logic & Visualization

The following diagram illustrates the logical workflow for identifying the isomer based on spectral features.

NMR_Identification Start Unknown Dichloropyridine Sample Step1 Acquire 1H NMR (CDCl3) Start->Step1 Check1 Count Aromatic Signals Step1->Check1 CheckPattern Check Splitting Pattern Check1->CheckPattern 3 Distinct Clusters? Step13C Optional: Acquire 13C NMR Check1->Step13C Ambiguous? Result26 Identity: 2,6-Dichloropyridine Result24 Identity: 2,4-Dichloropyridine CheckPattern->Result26 Doublet (2H) + Triplet (1H) (Symmetric) CheckPattern->Result24 Singlet/d (1H) + dd (1H) + d (1H) (Asymmetric) Check13C Count 13C Resonances Step13C->Check13C Check13C->Result26 3 Signals Check13C->Result24 5 Signals

Figure 1: Decision tree for distinguishing dichloropyridine isomers via NMR.

Experimental Protocol

Objective: Obtain high-resolution spectra suitable for coupling constant analysis.

  • Sample Preparation:

    • Dissolve 5-10 mg of the sample in 0.6 mL of deuterated chloroform (

      
      ).
      
    • Ensure the solution is clear; filter if necessary to prevent line broadening from particulates.[2]

    • Note:

      
       is preferred over DMSO-
      
      
      
      as it minimizes viscosity-related broadening, allowing for sharper resolution of the small meta-couplings in the 2,4-isomer.[1][2]
  • Acquisition Parameters (Standard 400 MHz):

    • Pulse Sequence: Standard 1H zg30.

    • Scans (NS): 16 (usually sufficient for 10 mg).[2]

    • Spectral Width: 12 ppm (-1 to 11 ppm).[2]

    • Acquisition Time (AQ):

      
       sec (crucial for resolving small 
      
      
      
      couplings).
    • Relaxation Delay (D1): 1.0 sec.

  • Processing:

    • Apply exponential multiplication (LB = 0.3 Hz).

    • Phase and baseline correct manually.[2]

    • Reference residual

      
       to 7.26 ppm .[2][5]
      

Summary Table of Spectral Data

Parameter2,6-Dichloropyridine 2,4-Dichloropyridine
Symmetry Point Group


1H Signal Count 2 (Integration 2:[1][2]1)3 (Integration 1:1:1)
Key Multiplicity Triplet (H4) & Doublet (H3/5)Doublet of Doublets (H5)
Coupling Constants

Hz (Ortho)

Hz (Ortho),

Hz (Meta)
13C Signal Count 35

References

  • BenchChem. (2025).[2] In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2,6-Dibromopyridine. (Note: Comparative structural data for 2,6-dihalo systems). [2]

  • ChemicalBook. (2024).[2] 2,6-Dichloropyridine 1H NMR Spectrum & Data.

  • National Institutes of Health (NIH) - PubChem. (2025).[2] 2,4-Dichloropyridine Compound Summary. [2]

  • Fulmer, G. R., et al. (2010).[1][2] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents. Organometallics. [2]

Sources

Validation

Validated Analytical Methods for Pyridine Methanol Purity Assessment

Executive Summary Pyridine methanols (2-, 3-, and 4- isomers) represent a unique analytical challenge due to their amphiphilic nature and basic nitrogen center (pKa ~4.8–5.6). Standard methods often fail due to severe pe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Pyridine methanols (2-, 3-, and 4- isomers) represent a unique analytical challenge due to their amphiphilic nature and basic nitrogen center (pKa ~4.8–5.6). Standard methods often fail due to severe peak tailing caused by silanol interactions or co-elution of structural isomers.

This guide objectively compares three validated methodologies.

  • The Verdict: For routine process control and isomeric purity, GC-FID on an amine-deactivated column is the superior choice due to resolution and speed.

  • The Alternative: RP-HPLC with Ion-Pairing is required when thermally unstable degradation products are suspected.

  • The Gold Standard: qNMR is the non-destructive reference method for absolute purity assignment without requiring identical reference standards.

The Analytical Challenge: Why Standard Methods Fail

Before selecting a protocol, one must understand the specific chemical behaviors of pyridine methanol that disrupt standard chromatography:

  • Silanol Interaction: The basic pyridine nitrogen interacts strongly with free silanols on standard silica-based columns (GC or HPLC), causing severe tailing (

    
    ).
    
  • Isomer Similarity: The boiling points of 2-pyridinemethanol (112°C) and 3-pyridinemethanol (144°C) are distinct, but their polarity is similar, leading to resolution challenges in short run times.

  • Hygroscopicity: These compounds readily absorb water, making weight-based assays (like titration) prone to error if handling is not strictly controlled.

Method A: GC-FID (The Purity Workhorse)

Best For: Routine QC, Isomer separation, Volatile impurity profiling.

This protocol utilizes a Base-Deactivated Polyethylene Glycol (PEG) stationary phase. Unlike standard DB-5 or DB-624 columns, base-deactivated columns prevent the pyridine nitrogen from adsorbing to the liner or column walls.

Experimental Protocol
  • Instrument: Agilent 7890B / Shimadzu GC-2030 or equivalent with FID.

  • Column: Rtx-Volatile Amine or CP-Volamine (60m x 0.32mm ID x 1.0µm df).

    • Expert Note: A thick film (1.0µm) is crucial to retain the methanol group and separate it from the solvent front.

  • Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

  • Inlet: Split (20:1), 250°C.

    • Liner: Ultra-Inert Deactivated Split Liner with Wool (Base-deactivated wool is preferred).

  • Detector (FID): 300°C;

    
     30 mL/min, Air 400 mL/min.
    

Temperature Program:

Step Rate (°C/min) Temperature (°C) Hold Time (min)
Initial - 80 2.0
Ramp 1 10 220 5.0

| Total Time | | | 21.0 min |

System Suitability & Validation Data[1][2]
  • Resolution (

    
    ):  > 2.5 between Pyridine and 2-Pyridinemethanol.
    
  • Tailing Factor (

    
    ):  < 1.3 (Critical parameter).
    
  • LOD/LOQ: 5 ppm / 15 ppm.

Method B: HPLC-UV (Degradation & Non-Volatiles)

Best For: Thermally unstable samples, N-oxide impurities, Final product release.

Standard C18 columns fail here because pyridine methanol elutes in the void volume. We employ Ion-Pair Chromatography (IPC) to increase retention and improve peak shape.

Experimental Protocol
  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18), 250 x 4.6mm, 5µm.

  • Mobile Phase:

    • Buffer: 20mM Phosphate Buffer (pH 7.0) + 5mM Sodium 1-Octanesulfonate (Ion Pair Reagent).

    • Solvent B: Acetonitrile.[1][2][3][4][5]

    • Ratio: Isocratic 85:15 (Buffer:ACN).

  • Flow Rate: 1.0 mL/min.[2][6][7]

  • Detection: UV @ 254 nm (Pyridine ring absorption).

  • Temperature: 30°C.

Mechanism of Action

The Octanesulfonate anion pairs with the protonated pyridine nitrogen (at pH 7, pyridine is partially protonated), creating a neutral complex that retains well on the lipophilic C18 chain.

  • Caution: Ion-pair reagents require long equilibration times (approx. 60 column volumes) and are not compatible with LC-MS.

Method C: qNMR (The Absolute Reference)

Best For: Primary Standard qualification, Mass Balance calculation.

Quantitative NMR (


H-qNMR) provides an absolute purity value traceable to an internal standard (IS), eliminating the need for a reference standard of the analyte itself.[8]
Experimental Protocol
  • Solvent: DMSO-

    
     (Prevents exchange of the -OH proton, allowing it to be used for confirmation).
    
  • Internal Standard (IS): Maleic Acid (99.99% TraceCERT) or Dimethyl Sulfone.

  • Pulse Sequence: 90° pulse, relaxation delay (

    
    ) ≥ 30s (to ensure 
    
    
    
    relaxation).
  • Signals for Integration:

    • Analyte: Aromatic protons (chemical shift

      
       8.4–8.6 ppm).
      
    • IS: Maleic acid singlet (

      
       6.2 ppm).
      
Calculation


Where 

= Integral,

= Number of protons,

= Molar mass,

= weighed mass.[5]

Comparative Analysis

The following data summarizes the performance of each method based on validation studies.

FeatureGC-FID (Method A)HPLC-UV (Method B)qNMR (Method C)
Specificity High (Isomers)Moderate (Matrix effects)Very High (Structural)
Precision (RSD) < 1.0%< 1.5%< 0.5%
LOD (Sensitivity) ~5 ppm~10 ppm~1000 ppm (1 mg)
Throughput High (20 min)Medium (30 min + Equil.)Low (Manual Prep)
Standard Req. Requires Reference StdRequires Reference StdNo Reference Std Needed
Weakness Thermally labile impuritiesIon-Pairing driftsLow sensitivity

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct analytical method based on the stage of drug development.

MethodSelection Start Sample Received: Pyridine Methanol Purpose Define Purpose Start->Purpose RoutineQC Routine QC / Process Control Purpose->RoutineQC High Throughput UnknownImp Unknown Impurity / Degradation Study Purpose->UnknownImp Thermally Unstable RefStd Qualify Primary Reference Standard Purpose->RefStd No Standard Available GC Method A: GC-FID (Amine Column) RoutineQC->GC HPLC Method B: HPLC-UV (Ion-Pairing) UnknownImp->HPLC NMR Method C: qNMR (Absolute Purity) RefStd->NMR GC->HPLC Peak Tailing > 1.5 HPLC->NMR Confirm Structure

Figure 1: Analytical Method Selection Decision Tree. Dashed lines indicate contingency workflows.

Troubleshooting Guide (Expert Insights)

IssueProbable CauseCorrective Action
GC: Peak Tailing Active silanols in liner.Replace with "Base-Deactivated" wool liner. Do NOT use glass wool treated with phosphoric acid (acidic wool reacts with basic pyridine).
GC: Ghost Peaks Injector carryover.Increase final bake-out temp to 240°C. Perform 3 blank injections with Methanol.
HPLC: Retention Drift Ion-Pair not equilibrated.Flush column with mobile phase for at least 60 mins before first injection. Maintain column temperature strictly at 30°C.
HPLC: Split Peaks pH Mismatch.Ensure Sample Diluent pH matches Mobile Phase pH (7.0). Injecting a highly basic sample into a neutral stream causes transient pH shock.

References

  • International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Journal of Chromatography A. Separation of pyridine carboxylic acid isomers and related compounds by GC and HPLC. [Link]

  • S.K.V.R. Raja et al. Quantitative NMR: A Versatile Tool for Purity Assessment of Organic Molecules. [Link]

  • Restek Corporation. Analysis of Volatile Amines on Rtx-Volatile Amine Columns (Application Note). [Link]

Sources

Comparative

UV-Vis absorption spectra of polysubstituted pyridines

Title: Decoding the Electronic Landscape: A Comparative Guide to the UV-Vis Absorption Spectra of Polysubstituted Pyridines Introduction Polysubstituted pyridines are ubiquitous in modern drug discovery, agrochemicals, a...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Decoding the Electronic Landscape: A Comparative Guide to the UV-Vis Absorption Spectra of Polysubstituted Pyridines

Introduction Polysubstituted pyridines are ubiquitous in modern drug discovery, agrochemicals, and organic electronics. The precise arrangement of electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) on the pyridine core dictates the molecule's electronic properties. UV-Vis absorption spectroscopy serves as the primary analytical tool to decode these properties, revealing critical data on intramolecular charge transfer (ICT), optical band gaps, and molecular conformation. As a Senior Application Scientist, I have structured this guide to provide a comparative analysis of how specific substitution patterns modulate UV-Vis spectra, supported by empirical data and Time-Dependent Density Functional Theory (TD-DFT).

Mechanistic Drivers of UV-Vis Spectral Shifts

The absorption profile of a substituted pyridine is rarely a simple sum of its parts. It is governed by the delicate interplay of resonance, inductive effects, and steric hindrance.

  • Push-Pull Systems and Intramolecular Charge Transfer (ICT): When a pyridine ring is functionalized with both an EDG (e.g., amino groups) and an EWG (e.g., nitro groups), a "push-pull" system is created. This facilitates ICT, typically resulting in a strong bathochromic (red) shift and a hyperchromic effect (increased molar absorptivity). The energy required for the

    
     transition is significantly lowered.
    
  • Steric Hindrance and Conformational Twisting: The physical size of substituents can disrupt planarity, fundamentally altering the UV-Vis spectrum. A perfect comparative example is found in the isomers of 2-N-phenylamino-5-nitropyridine. The 6-methyl isomer (2PA5N6MP) maintains an almost planar conformation (dihedral angle ~3°), allowing for extended conjugation and a narrow HOMO-LUMO gap of 2.45 eV (

    
     ~505 nm)[1]. Conversely, moving the methyl group to the 4-position (2PA5N4MP) induces a severe steric clash, forcing a ~45° twist. This structural distortion breaks the 
    
    
    
    -conjugation, resulting in a massive hypsochromic (blue) shift to a 3.77 eV gap (
    
    
    ~329 nm)[1].
  • Extended Conjugation in 2,4,6-Trisubstituted Pyridines: Symmetrical or pseudo-symmetrical substitutions, such as in 2,4,6-tricoumarin-pyridines, extend the

    
    -network significantly. These compounds exhibit strong, broad optical absorption with optical band gaps narrowing to 3.01–3.06 eV, making them highly stable and suitable for optoelectronic applications[2].
    

G A Polysubstituted Pyridine Core B Electron Donating Groups (EDG) e.g., -NH2, -OH A->B C Electron Withdrawing Groups (EWG) e.g., -NO2, -CN A->C F Steric Hindrance (Twisted Conformation) A->F D Intramolecular Charge Transfer (ICT) B->D C->D E Bathochromic Shift (Red Shift) Decreased Bandgap D->E Planar Geometry G Hypsochromic Shift (Blue Shift) Disrupted Conjugation F->G Reduced Overlap

Logical relationship between substitution patterns and UV-Vis spectral shifts.

Comparative Data Analysis

To objectively evaluate the performance and optical characteristics of various polysubstituted pyridines, we must compare their empirical UV-Vis absorption maxima and calculated optical band gaps.

Compound Class / Specific IsomerSubstitution PatternPrimary Conformation

(nm)
Optical Bandgap (eV)Dominant Transition
2PA5N6MP [1]2-amino, 5-nitro, 6-methylPlanar (~3° twist)~5052.45ICT (

)
2PA5N4MP [1]2-amino, 5-nitro, 4-methylTwisted (~45° twist)~3293.77Localized

2,4,6-Tricoumarin-pyridines [2]2,4,6-trisubstitutedExtended

-network
~350–4503.01 - 3.06

/ ICT
Pentacene-fused pyridines [3]Cross-conjugatedRigid, planar~320–550< 2.50HOMO

LUMO+2
Ir(III) bis-tridentate complexes [4]Metal-coordinatedOctahedral350–500~2.5 - 2.8MLCT /

Data Synthesis: The table illustrates a critical principle in molecular design: positional isomerism (as seen between 2PA5N4MP and 2PA5N6MP) can shift the absorption maximum by nearly 180 nm purely due to steric-induced decoupling of the donor-acceptor network[1].

Self-Validating Experimental & Computational Workflow

Acquiring high-fidelity UV-Vis spectra for highly conjugated heterocycles requires a protocol that actively controls for environmental variables like solvatochromism and ground-state aggregation. Furthermore, empirical data must be validated against TD-DFT calculations to correctly assign overlapping absorption bands[3].

Protocol: High-Fidelity UV-Vis Acquisition & TD-DFT Validation Objective: To determine the molar extinction coefficient (


) and assign electronic transitions of a novel polysubstituted pyridine.
  • Step 1: Solvent Selection & Baseline Correction

    • Action: Select a spectroscopic-grade solvent (e.g., acetonitrile or chlorobenzene)[2]. Perform a dual-beam baseline correction using matched quartz cuvettes.

    • Causality: Polysubstituted pyridines, especially those capable of tautomerism (like 2-chloro-4-pyridone), exhibit profound solvatochromism[5]. The solvent's polarity dictates the stabilization of the excited state. Proper blanking eliminates solvent UV-cutoff interference.

  • Step 2: Stock Solution & Serial Dilution

    • Action: Prepare a

      
       M stock solution. Perform serial dilutions to create a concentration gradient from 
      
      
      
      M to
      
      
      M[4].
    • Causality: Highly planar substituted pyridines are prone to

      
       stacking in solution. By creating a gradient, we establish a self-validating system: if the absorbance vs. concentration plot deviates from linearity (Beer-Lambert Law), ground-state aggregation is occurring, and the 
      
      
      
      will be artificially shifted[4].
  • Step 3: Spectral Acquisition

    • Action: Scan from 200 nm to 800 nm at a slow scan rate (e.g., 120 nm/min) with a narrow slit width (1 nm).

    • Causality: A slow scan rate and narrow slit width are required to resolve fine vibronic structures that are often masked in broad ICT bands.

  • Step 4: TD-DFT Computational Validation

    • Action: Optimize the ground-state geometry using a functional such as M06 or B3LYP with a 6-31G(d) basis set. Calculate the lowest 50-100 singlet vertical excitations[3][4].

    • Causality: Empirical UV-Vis spectra often present broad, overlapping contours. TD-DFT provides the theoretical oscillator strengths (

      
      ) and molecular orbital contributions (e.g., HOMO 
      
      
      
      LUMO vs. HOMO-1
      
      
      LUMO+2), allowing the researcher to definitively prove whether a peak is a localized
      
      
      transition or a true ICT event[1][3].

Workflow S1 1. Sample Prep Serial Dilution S2 2. UV-Vis Acquisition Solvent Blanking S1->S2 S3 3. Beer-Lambert Check Linearity Validation S2->S3 S5 5. Spectral Deconvolution Peak Assignment S3->S5 S4 4. TD-DFT Modeling Vertical Excitations S4->S5

Self-validating experimental and computational workflow for UV-Vis analysis.

Conclusion

The UV-Vis absorption spectrum of a polysubstituted pyridine is a direct readout of its molecular architecture. By understanding the causal relationships between steric hindrance, push-pull electronics, and extended conjugation, researchers can rationally design pyridine scaffolds with precisely tuned optical band gaps. The integration of rigorous, self-validating empirical protocols with TD-DFT modeling ensures that these spectral interpretations are both accurate and reproducible.

References

  • Synthesis, Characterization and Photophysical Studies of Tricoumarin-Pyridines. ResearchGate. Available at: 2

  • Structural and Optical Properties of New 2-Phenylamino-5-nitro-4-methylopyridine and 2-Phenylamino-5-nitro-6-methylpyridine Isomers. MDPI. Available at:1

  • Unsymmetric Pentacene- and Pentacenequinone-Fused Porphyrins: Understanding the Effect of Cross- and Linear-Conjugation. ACS Publications. Available at: 3

  • Photophysical and Photobiological Properties of Dinuclear Iridium(III) Bis-tridentate Complexes. NIH / PMC. Available at: 4

  • 2-Chloro-4(1H)-pyridinone | 17368-12-6. Benchchem. Available at:5

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.